2-(1,4-Dioxepan-6-yl)ethan-1-amine

Core Science & Biosynthesis

The Ascendant Scaffold: A Deep Dive into the Physicochemical Landscape of 1,4-Dioxepane-Based Amine Building Blocks

For Researchers, Scientists, and Drug Development Professionals

In the relentless pursuit of novel therapeutics, the architectural design of molecular building blocks is paramount. Among the saturated heterocycles gaining prominence in medicinal chemistry, the 1,4-dioxepane motif fused with an amine functionality presents a compelling scaffold.[1][2] Its inherent three-dimensionality and unique electronic properties offer a strategic advantage in the quest for drug candidates with optimized physicochemical and pharmacokinetic profiles. This technical guide provides an in-depth exploration of the synthesis, core physicochemical characteristics, and strategic applications of 1,4-dioxepane-based amine building blocks, offering a roadmap for their effective deployment in drug discovery programs.

The Strategic Imperative for Saturated Heterocyles in Modern Drug Design

Historically, medicinal chemistry has heavily relied on aromatic and heteroaromatic rings. However, the contemporary drug discovery landscape increasingly favors molecules with greater three-dimensional complexity. Saturated heterocycles, such as the 1,4-dioxepane-amine framework, are instrumental in this shift. Their non-planar nature allows for a more nuanced and specific interaction with biological targets, often leading to improved potency and selectivity. Furthermore, the incorporation of saturated rings can favorably modulate key drug-like properties, including aqueous solubility and metabolic stability, thereby enhancing the overall developability of a compound.[3][4]

Crafting the Core: Synthesis of 1,4-Dioxepane-Based Amine Building Blocks

The construction of the 1,4-dioxepane-amine core is a critical first step, demanding robust and versatile synthetic strategies. A prevalent and effective method involves the double alkylation of a suitable N-heterocyclic 1,2-diol with α,α'-dichloroisobutylene.[1][2] This key step efficiently forges the seven-membered dioxepane ring. Subsequent chemical modifications of the resulting intermediates, often bearing a terminal exocyclic double bond, provide access to a diverse array of functionalized building blocks, including primary and secondary amines, carboxylic acids, and alcohols.[2]

Another versatile approach to substituted 1,4-dioxanes and related heterocycles involves the Michael-initiated ring-closure (MIRC) of chiral 1,2-diols, N-protected-1,2-aminoalcohols, or diamines with vinyl selenones.[5] This one-pot reaction, conducted in the presence of a base, offers an efficient route to enantiopure heterocycles.

Experimental Protocol: Synthesis of a Bicyclic 1,4-Dioxepane Amine Scaffold

This protocol outlines a general procedure for the synthesis of a fused 1,4-dioxepane ring system bearing a protected amine, based on the double alkylation strategy.[1][2]

Step 1: Double Alkylation

• To a solution of the starting N-protected heterocyclic 1,2-diol (1 equivalent) in a suitable solvent such as DMF or DMSO, add a strong base like sodium hydride (2.2 equivalents) portion-wise at 0 °C under an inert atmosphere (e.g., nitrogen or argon).

• Allow the reaction mixture to stir at room temperature for 30 minutes to ensure complete formation of the dialkoxide.

• Cool the mixture back to 0 °C and add α,α'-dichloroisobutylene (1.1 equivalents) dropwise.

• Let the reaction warm to room temperature and stir for 12-24 hours, monitoring the progress by TLC or LC-MS.

• Upon completion, quench the reaction by the slow addition of water.

• Extract the product with a suitable organic solvent (e.g., ethyl acetate).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to yield the bicyclic 1,4-dioxepane intermediate.

Step 2: Functional Group Interconversion (Example: Hydroboration-Oxidation and subsequent amination)

• Dissolve the bicyclic intermediate with the exocyclic double bond (1 equivalent) in anhydrous THF under an inert atmosphere.

• Add a solution of borane-tetrahydrofuran complex (1.1 equivalents) dropwise at 0 °C.

• Allow the reaction to warm to room temperature and stir for 2-4 hours.

• Cool the reaction to 0 °C and slowly add a solution of sodium hydroxide followed by the dropwise addition of hydrogen peroxide.

• Stir the mixture at room temperature for 1-2 hours.

• Extract the product with an organic solvent, wash with brine, dry, and concentrate.

• The resulting primary alcohol can then be converted to an amine via standard procedures such as mesylation followed by displacement with an amine source (e.g., sodium azide and subsequent reduction, or direct reaction with a protected amine).

Decoding the Physicochemical Persona: pKa, Lipophilicity, and Solubility

The utility of a building block in drug design is intrinsically linked to its physicochemical properties. For 1,4-dioxepane-based amines, the key parameters of pKa, lipophilicity (logP), and aqueous solubility dictate their behavior in biological systems.

Basicity (pKa): A Balancing Act

The basicity of the amine functionality, quantified by its pKa, is a critical determinant of a molecule's ionization state at physiological pH. This, in turn, influences its solubility, permeability, and target engagement. The pKa of a 1,4-dioxepane-based amine is influenced by the electronic effects of the dioxepane ring and any substituents on the nitrogen atom. The oxygen atoms in the dioxepane ring can exert an electron-withdrawing effect, which would be expected to slightly decrease the basicity of the amine compared to a simple cycloalkylamine.

Building Block Example	Predicted/Typical pKa Range	Rationale
1,4-Dioxepan-6-amine	8.5 - 9.5	The electron-withdrawing effect of the two ether oxygens is expected to lower the pKa relative to a simple cycloheptylamine.
N-Methyl-1,4-dioxepan-6-amine	9.0 - 10.0	The electron-donating effect of the methyl group will likely increase the basicity compared to the primary amine.
N-Aryl-1,4-dioxepan-6-amine	4.0 - 6.0	The electron-withdrawing nature of the aryl group significantly reduces the basicity of the amine.

Experimental Protocol: Determination of pKa by Potentiometric Titration

This method is a highly accurate technique for determining the pKa of amine-containing compounds.

• Sample Preparation: Prepare a dilute aqueous solution (e.g., 0.01 M) of the 1,4-dioxepane-based amine using deionized water.

• Titration Setup: Place the solution in a jacketed beaker to maintain a constant temperature and blanket the solution with a slow stream of nitrogen to exclude atmospheric carbon dioxide.

• Titration: Titrate the amine solution with a standardized solution of a strong acid (e.g., 0.1 M HCl) using a calibrated pH meter to monitor the pH. Add the titrant in small, equal increments.

• Data Analysis: Record the pH after each addition of the titrant, allowing the solution to equilibrate. Plot the pH versus the volume of titrant added to generate a titration curve. The pKa is the pH at the half-equivalence point, where 50% of the amine has been protonated.

Lipophilicity (logP): Navigating the Hydrophilic-Lipophilic Balance

Lipophilicity, commonly expressed as the logarithm of the partition coefficient between octanol and water (logP), is a crucial parameter for predicting a drug's absorption, distribution, metabolism, and excretion (ADME) properties. The 1,4-dioxepane ring, with its two oxygen atoms, generally imparts a degree of hydrophilicity. The overall logP of a 1,4-dioxepane-based amine building block can be fine-tuned by the nature of the substituents.

Building Block Example	Predicted cLogP	Rationale
1,4-Dioxepan-6-amine	-1.2[6]	The presence of the polar amine and two ether oxygens results in a negative logP, indicating hydrophilicity.
N-Benzyl-1,4-dioxepan-6-amine	~1.5 - 2.5	The addition of the lipophilic benzyl group significantly increases the logP.
2-(1,4-Dioxepan-6-yl)ethanamine	~-1.0	The extension with an ethylamine chain maintains a relatively low logP.

Experimental Protocol: Determination of logP by the Shake-Flask Method

This classic method directly measures the partitioning of a compound between two immiscible phases.

• Phase Preparation: Prepare a buffered aqueous phase (e.g., phosphate-buffered saline at pH 7.4) and an organic phase (n-octanol). Saturate each phase with the other by vigorous mixing followed by separation.

• Partitioning: Dissolve a known amount of the 1,4-dioxepane-based amine in the aqueous phase. Add an equal volume of the n-octanol phase.

• Equilibration: Shake the mixture vigorously for a set period (e.g., 1 hour) to ensure equilibrium is reached.

• Phase Separation: Centrifuge the mixture to achieve complete separation of the two phases.

• Concentration Measurement: Determine the concentration of the compound in each phase using a suitable analytical technique (e.g., UV-Vis spectroscopy, HPLC).

• Calculation: The logP is calculated as the base-10 logarithm of the ratio of the concentration in the octanol phase to the concentration in the aqueous phase.

Aqueous Solubility: The Gateway to Bioavailability

Adequate aqueous solubility is a prerequisite for oral drug absorption and parenteral formulation. The polar nature of the 1,4-dioxepane-amine scaffold generally contributes to good aqueous solubility. However, as with logP, the overall solubility is highly dependent on the nature of the substituents. The formation of salts with pharmaceutically acceptable acids is a common strategy to enhance the aqueous solubility of basic amine-containing compounds.

The solubility of the parent 1,4-dioxane is high, being miscible with water.[7] While the introduction of an amine group and other functionalities will alter this, the inherent polarity of the core is a favorable starting point.

Conformational Landscape: The Shape of Efficacy

The seven-membered 1,4-dioxepane ring is conformationally flexible, capable of adopting several low-energy conformations, including chair, boat, and twist-boat forms. The preferred conformation can significantly impact the spatial arrangement of substituents and, consequently, the molecule's interaction with its biological target.

The introduction of an amine substituent on the ring will influence the conformational equilibrium. The size and nature of the substituent on the nitrogen atom will play a crucial role. For instance, a bulky substituent may favor an equatorial position to minimize steric hindrance. Intramolecular hydrogen bonding between the amine and the ether oxygens is also a possibility that could stabilize certain conformations.

Nuclear Magnetic Resonance (NMR) spectroscopy is a powerful tool for elucidating the conformational preferences of these molecules in solution.[8][9] Analysis of coupling constants and Nuclear Overhauser Effect (NOE) data can provide detailed insights into the geometry of the ring and the orientation of substituents.

The 1,4-Dioxepane-Amine Scaffold as a Bioisostere

Bioisosterism, the replacement of a functional group with another that has similar steric and electronic properties, is a cornerstone of modern medicinal chemistry.[3][4][10] The 1,4-dioxepane-amine scaffold can be considered a valuable bioisostere for other cyclic amine systems, such as piperidines, piperazines, and morpholines.

The key advantages of using a 1,4-dioxepane-amine as a bioisosteric replacement include:

• Modulation of Physicochemical Properties: The introduction of the seven-membered ring with two oxygen atoms can fine-tune pKa, logP, and solubility in a way that may be advantageous for a particular drug target or desired pharmacokinetic profile.

• Exploration of New Chemical Space: Replacing a common scaffold with a less conventional one can lead to novel intellectual property and potentially improved biological activity.

• Altered Metabolic Profile: The ether linkages in the 1,4-dioxepane ring are generally more stable to metabolic degradation than certain other functionalities, potentially leading to an improved pharmacokinetic profile.

Conclusion and Future Perspectives

The 1,4-dioxepane-based amine building blocks represent a valuable and underexplored class of scaffolds for modern drug discovery. Their unique combination of three-dimensionality, tunable physicochemical properties, and synthetic accessibility makes them highly attractive for the development of next-generation therapeutics. A thorough understanding of their synthesis, pKa, logP, solubility, and conformational preferences is essential for their rational application. As the demand for drug candidates with superior efficacy and safety profiles continues to grow, the strategic incorporation of novel building blocks like 1,4-dioxepane-based amines will undoubtedly play a pivotal role in shaping the future of medicine. Further exploration into the synthesis of diverse derivatives and a more comprehensive characterization of their ADME properties will continue to unlock the full potential of this promising scaffold.

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• The Synthesis of 2,5-Dioxaspiro[3.4]octane Building Blocks: Three-Dimensional Spirocyclic Analogs of 1,4-Dioxanes. Journal of Organic and Pharmaceutical Chemistry. [Link]

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The Emergence of 2-(1,4-Dioxepan-6-yl)ethan-1-amine: A Novel Heterocyclic Linker for Next-Generation Therapeutics

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Authored by: A Senior Application Scientist

Abstract

In the rapidly evolving landscape of medicinal chemistry, the role of chemical linkers has transcended that of a simple covalent tether. Modern drug design, particularly in the realm of targeted protein degradation with technologies like Proteolysis Targeting Chimeras (PROTACs), demands linkers that are not merely passive spacers but active modulators of a drug's physicochemical and pharmacokinetic properties.[1][] This guide introduces 2-(1,4-dioxepan-6-yl)ethan-1-amine, a novel heterocyclic scaffold poised to address some of the persistent challenges in linker design. We will explore its unique structural attributes, propose a robust synthetic pathway, and delineate its potential applications, offering a forward-looking perspective on its utility in crafting safer and more effective therapeutics.

The Strategic Imperative for Advanced Linker Technologies

The efficacy of heterobifunctional molecules like PROTACs is critically dependent on the linker that connects the two ligand-binding moieties.[1][] The linker's length, rigidity, and polarity are determining factors in the formation of a stable and productive ternary complex between the target protein, the PROTAC, and an E3 ubiquitin ligase.[1][3] While polyethylene glycol (PEG) and simple alkyl chains have been the workhorses of linker technology, their inherent flexibility and lipophilicity can lead to suboptimal pharmacokinetic profiles and unforeseen off-target effects.[4]

This has spurred the exploration of more rigid and structurally defined linkers, often incorporating heterocyclic scaffolds such as piperazine and piperidine.[1][4] These structures can improve metabolic stability, enhance aqueous solubility, and provide defined exit vectors for ligand attachment.[1] It is within this context that we propose 2-(1,4-dioxepan-6-yl)ethan-1-amine as a compelling new addition to the medicinal chemist's toolkit.

Unveiling the Potential of the 1,4-Dioxepane Scaffold

The 1,4-dioxepane ring is a seven-membered saturated heterocycle containing two oxygen atoms. While less common than its six-membered dioxane counterpart, the 1,4-dioxepane moiety offers a unique combination of properties that make it an attractive component for linker design.

Physicochemical Properties and Their Implications

The introduction of the 1,4-dioxepane ring can favorably modulate a molecule's physicochemical properties. The two ether functionalities can act as hydrogen bond acceptors, potentially improving aqueous solubility and engagement with biological targets. Furthermore, the seven-membered ring is not planar and can adopt a variety of low-energy conformations, providing a degree of conformational flexibility that can be advantageous for inducing the optimal orientation of the linked ligands for ternary complex formation.

Property	Anticipated Characteristic	Rationale
Solubility	Enhanced aqueous solubility	Presence of two ether oxygen atoms capable of hydrogen bonding.
Lipophilicity (LogP)	Moderate	Balance between the hydrophobic carbon backbone and hydrophilic ether groups.[5]
Flexibility	Conformationally mobile	The seven-membered ring can access multiple low-energy conformations.
Metabolic Stability	Potentially improved	Saturated heterocyclic systems can be more resistant to metabolic degradation compared to linear linkers.[4]
3D Structure	Defined non-planar geometry	Offers precise spatial positioning of attached ligands.

The Ethan-1-amine Handle: A Versatile Point of Attachment

The ethan-1-amine side chain provides a primary amine group, which is a versatile functional handle for conjugation to a variety of chemical moieties. This allows for the straightforward incorporation of the 2-(1,4-dioxepan-6-yl)ethan-1-amine linker into a larger molecular construct using well-established amide bond formation or reductive amination protocols.

Proposed Synthesis of 2-(1,4-Dioxepan-6-yl)ethan-1-amine

A robust and scalable synthesis is paramount for the adoption of any new building block in drug discovery. We propose a multi-step synthetic sequence starting from readily available commercial materials.

Figure 1. Proposed synthetic workflow for 2-(1,4-dioxepan-6-yl)ethan-1-amine.

Detailed Experimental Protocol

Step 1: Synthesis of Glycidol

• To a solution of allyl alcohol (1 equivalent) in dichloromethane (DCM) at 0 °C, add meta-chloroperoxybenzoic acid (m-CPBA) (1.1 equivalents) portion-wise.

• Stir the reaction mixture at 0 °C for 1 hour and then allow it to warm to room temperature overnight.

• Quench the reaction with a saturated aqueous solution of sodium bicarbonate.

• Extract the aqueous layer with DCM (3x).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to afford glycidol.

Step 2: Synthesis of the Protected Diol Intermediate

• To a solution of glycidol (1 equivalent) in anhydrous tetrahydrofuran (THF), add a catalytic amount of a strong acid (e.g., sulfuric acid).

• Add ethylene glycol (1.5 equivalents) dropwise at 0 °C.

• Allow the reaction to stir at room temperature for 4 hours.

• Quench with a saturated aqueous solution of sodium bicarbonate and extract with ethyl acetate (3x).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate.

• Dissolve the crude diol in DCM and add di-tert-butyl dicarbonate (Boc anhydride) (1.2 equivalents) and a catalytic amount of 4-dimethylaminopyridine (DMAP).

• Stir at room temperature overnight.

• Wash the reaction mixture with 1M HCl, saturated aqueous sodium bicarbonate, and brine.

• Dry the organic layer over anhydrous sodium sulfate and concentrate to yield the protected diol.

Step 3: Synthesis of the Protected Dioxepane

• To a solution of the protected diol (1 equivalent) in anhydrous THF at 0 °C, add sodium hydride (NaH) (2.2 equivalents) portion-wise.

• Stir the mixture at 0 °C for 30 minutes.

• Add a suitable di-electrophile such as 1,2-dibromoethane (1.1 equivalents) dropwise.

• Allow the reaction to warm to room temperature and stir overnight.

• Carefully quench the reaction with water and extract with ethyl acetate (3x).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and purify by column chromatography to yield the protected dioxepane.

Step 4: Functional Group Interconversion to the Azide

• Dissolve the protected dioxepane (1 equivalent) in DCM and cool to 0 °C.

• Add triethylamine (1.5 equivalents) followed by the dropwise addition of methanesulfonyl chloride (MsCl) (1.2 equivalents).

• Stir at 0 °C for 2 hours.

• Wash the reaction mixture with 1M HCl, saturated aqueous sodium bicarbonate, and brine.

• Dry the organic layer over anhydrous sodium sulfate and concentrate to give the mesylated intermediate.

• Dissolve the crude mesylate in dimethylformamide (DMF) and add sodium azide (3 equivalents).

• Heat the reaction mixture to 80 °C and stir overnight.

• Cool to room temperature, add water, and extract with ethyl acetate (3x).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate to yield the azide intermediate.

Step 5: Reduction and Deprotection to the Final Product

• Dissolve the azide intermediate (1 equivalent) in methanol and add a catalytic amount of palladium on carbon (10% Pd/C).

• Stir the mixture under a hydrogen atmosphere (balloon) at room temperature overnight.

• Filter the reaction mixture through Celite and concentrate the filtrate to give the Boc-protected amine.

• Dissolve the Boc-protected amine in DCM and add trifluoroacetic acid (TFA) (10 equivalents).

• Stir at room temperature for 2 hours.

• Concentrate the reaction mixture under reduced pressure and purify by reverse-phase HPLC to obtain 2-(1,4-dioxepan-6-yl)ethan-1-amine as the TFA salt.

Potential Applications in Drug Discovery

The unique structural and physicochemical properties of 2-(1,4-dioxepan-6-yl)ethan-1-amine make it a highly attractive linker for a range of applications in drug discovery.

Figure 2. Potential applications of the novel linker in drug discovery.

PROTACs

As previously discussed, the defined three-dimensional structure of the 1,4-dioxepane ring could pre-organize the two ligands of a PROTAC, potentially reducing the entropic penalty of forming the ternary complex and leading to enhanced degradation efficiency and selectivity.[3]

Antibody-Drug Conjugates (ADCs)

In ADCs, the linker plays a crucial role in the stability of the conjugate in circulation and the efficient release of the payload at the target site. The hydrophilicity imparted by the 1,4-dioxepane moiety could help to mitigate aggregation issues often encountered with hydrophobic payloads and improve the overall pharmacokinetic profile of the ADC.

Other Modalities

The principles of linker design are also applicable to other emerging therapeutic modalities, including molecular glues, covalent inhibitors, and dual-pharmacology agents. The unique properties of 2-(1,4-dioxepan-6-yl)ethan-1-amine make it a versatile tool for medicinal chemists working across these diverse areas.

Conclusion and Future Outlook

2-(1,4-dioxepan-6-yl)ethan-1-amine represents a promising new scaffold for the design of advanced linkers in drug discovery. Its unique combination of a conformationally mobile yet structurally defined heterocyclic core and a versatile attachment point offers the potential to overcome some of the limitations of current linker technologies. The proposed synthetic route provides a practical means for its production and incorporation into drug candidates. Further investigation into the biological properties of molecules containing this novel linker is warranted and is anticipated to validate its utility in the development of next-generation therapeutics.

References

• Precise PEG. (n.d.). Linkers in PROTACs.
• R, I., Troup, et al. (2020). Current strategies for the design of PROTAC linkers: a critical review. Explor Target Antitumor Ther., 1(5), 273–312.
• PubMed. (2024, July 5). Application and challenges of nitrogen heterocycles in PROTAC linker.
• BOC Sciences. (n.d.). Overview of PROTAC Linkers: Types and Design.
• ChemRxiv. (2025, September 9). Bicyclic 1,4-Dioxepanes – Novel Advanced Building Blocks for Drug Discovery.

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Predictive Metabolic Stability Profiling: The 2-(1,4-Dioxepan-6-yl)ethan-1-amine Scaffold

Executive Summary

This technical guide provides a rigorous framework for assessing and optimizing the metabolic stability of 2-(1,4-Dioxepan-6-yl)ethan-1-amine , a specialized building block used in medicinal chemistry to introduce hydrophilicity and conformational flexibility. While this specific scaffold offers advantageous physicochemical properties (low logP, enhanced solubility), it presents distinct metabolic liabilities: oxidative deamination of the primary amine and cytochrome P450-mediated ring opening of the cyclic ether. This guide details the mechanistic basis of these liabilities, in silico prediction protocols, and validated experimental workflows for determining intrinsic clearance (

).

Part 1: Structural Analysis & Metabolic Liabilities[1]

To predict stability, we must first dissect the scaffold into its reactive pharmacophores. The molecule consists of a 7-membered 1,4-dioxepane ring fused to an ethylamine side chain.

The Primary Amine (Oxidative Deamination)

The terminal primary amine is the most significant "soft spot." It is a substrate for both Monoamine Oxidases (MAOs) and Cytochrome P450s (CYPs) .

• Mechanism: Enzymatic hydroxylation occurs at the

  -carbon (relative to the nitrogen). This forms an unstable carbinolamine intermediate, which spontaneously collapses into an aldehyde (2-(1,4-dioxepan-6-yl)acetaldehyde) and ammonia.

• Risk: High. Primary aliphatic amines are rapidly cleared unless sterically hindered or fluorinated.

The 1,4-Dioxepane Ring (Ether Cleavage)

Cyclic ethers are generally stable, but 1,4-dioxepane contains four carbons adjacent to oxygen atoms (

-carbons).

• Mechanism: CYP450 enzymes (specifically CYP2E1 and CYP3A4) catalyze the hydroxylation of these

  -carbons.

• Pathway:

  • -Hydroxylation forms a hemiacetal.

  • Ring opening occurs, leading to acyclic hydroxy-aldehydes or acids (analogous to the metabolism of 1,4-dioxane to hydroxyethoxyacetic acid).

• Risk: Moderate. The 7-membered ring is more flexible than 5- or 6-membered rings, potentially allowing easier access to the CYP heme active site.

Metabolic Pathway Visualization

The following diagram illustrates the competing metabolic pathways for this scaffold.

Figure 1: Divergent metabolic pathways. The primary amine undergoes oxidative deamination (red path), while the dioxepane ring is susceptible to oxidative opening (yellow path).

Part 2: In Silico Prediction Framework

Before synthesis, computational tools should be used to rank analogs. For this specific scaffold, reactivity-based models are superior to ligand-based models due to the lack of training data for dioxepanes.

Recommended Tool: SMARTCyp

SMARTCyp is the industry-standard open-source tool for this task because it calculates the activation energy of hydrogen abstraction by the CYP450 Compound I species using Density Functional Theory (DFT) pre-calculations.

• Why it works here: It specifically scores the "accessibility" and "reactivity" of the

  -protons next to the ether oxygens and the amine nitrogen.

• Protocol:

  • Input the SMILES string of the scaffold.

  • Analyze the Score for each atom. A lower score indicates higher instability.

  • Threshold: Atoms with a score < 50 are likely metabolic hotspots.

Comparison of Predictive Methods

Method	Suitability for Dioxepane	Pros	Cons
SMARTCyp	High	Physics-based (DFT); detects ether -H abstraction well.	Does not account for Phase II (glucuronidation).
QSAR (e.g., StarDrop)	Medium	Good for global properties (LogP, solubility).	May lack training data for 7-membered ether rings.
Docking	Low	Visualizes fit in CYP3A4 pocket.	Computationally expensive; difficult for flexible rings.

Part 3: In Vitro Experimental Validation

Once synthesized, the metabolic stability must be empirically determined using a Microsomal Stability Assay . This system provides the Intrinsic Clearance (

), the primary metric for ranking compounds.

Experimental Protocol: Human Liver Microsomes (HLM)

Objective: Determine the

and of the scaffold.

Reagents:

• Pooled Human Liver Microsomes (20 mg/mL protein conc).

• NADPH Regenerating System (1.3 mM NADP+, 3.3 mM glucose-6-phosphate, 0.4 U/mL G6P dehydrogenase).

• Test Compound (1 µM final concentration to ensure linear kinetics).

• Stop Solution: Ice-cold Acetonitrile (ACN) with Internal Standard (e.g., Tolbutamide).

Step-by-Step Workflow:

• Pre-Incubation: Mix 30 µL of microsomes (final conc 0.5 mg/mL) with phosphate buffer (pH 7.4) and the test compound. Incubate at 37°C for 5 minutes.

• Initiation: Add 15 µL of NADPH regenerating system to start the reaction.

• Sampling: At

  minutes, remove 50 µL aliquots.

• Termination: Immediately dispense aliquot into 150 µL of ice-cold Stop Solution.

• Clarification: Centrifuge at 4,000 rpm for 20 minutes to pellet precipitated proteins.

• Analysis: Inject supernatant into LC-MS/MS (MRM mode) to quantify the parent compound remaining.

Data Analysis & Calculation

Plot the natural log (ln) of the remaining compound percentage vs. time. The slope of the linear regression is

(depletion rate constant).

Interpretation for Dioxepane Scaffolds:

• : Stable. (Ideal for drug candidates).
• : Unstable. (Requires structural modification).

Assay Workflow Diagram

Figure 2: Step-by-step HLM stability assay workflow. Critical control points are the temperature (37°C) and rapid quenching.

Part 4: Optimization Strategies

If the scaffold shows high clearance (

), apply these medicinal chemistry strategies to block the metabolic soft spots identified in Part 1.

• Deuteration: Replace hydrogens on the

  -carbons (next to the ether oxygens) with Deuterium. The C-D bond is stronger than the C-H bond, significantly slowing down CYP-mediated hydroxylation (Kinetic Isotope Effect).

• Fluorination: Introduce fluorine atoms at the C3 or C5 positions of the dioxepane ring. Fluorine is electron-withdrawing and sterically small, effectively deactivating the site toward oxidation.

• Steric Hindrance: Add a gem-dimethyl group adjacent to the amine. This blocks the approach of MAO/CYP enzymes to the nitrogen, preventing oxidative deamination.

References

• Rydberg, P., et al. (2010). SMARTCyp: A 2D Method for Prediction of Cytochrome P450-Mediated Drug Metabolism. ACS Medicinal Chemistry Letters. [Link]

• Di, L., & Kerns, E. (2016). Drug-Like Properties: Concepts, Structure Design and Methods. Elsevier. (Standard reference for HLM protocols).

• Cyprotex. Microsomal Stability Assay Protocol. Evotec. [Link]

• Ohe, T., et al. (1994).[1] Novel metabolic pathway of arylethers by cytochrome P450: cleavage of the oxygen-aromatic ring bond. Archives of Biochemistry and Biophysics. [Link]

• FDA Guidance for Industry. (2020). In Vitro Drug Interaction Studies - Cytochrome P450 Enzyme- and Transporter-Mediated Drug Interactions. [Link]

Sources

• 1. Novel metabolic pathway of arylethers by cytochrome P450: cleavage of the oxygen-aromatic ring bond accompanying ipso-substitution by the oxygen atom of the active species in cytochrome P450 models and cytochrome P450 - PubMed [pubmed.ncbi.nlm.nih.gov]

The Seven-Membered Frontier: A Technical Guide to 1,4-Dioxepane Functionalized Amines

The following in-depth technical guide details the history, chemical synthesis, and therapeutic applications of 1,4-dioxepane functionalized amines.

Executive Summary

In the crowded landscape of medicinal chemistry, small heterocycles like piperidines, morpholines, and piperazines have long dominated intellectual property and compound libraries. However, the 1,4-dioxepane ring—a seven-membered saturated heterocycle containing two oxygen atoms—has recently emerged as a high-value scaffold. When functionalized with amines, this motif offers a unique combination of conformational flexibility , enhanced aqueous solubility , and biodegradability .

This guide explores the evolution of 1,4-dioxepane functionalized amines from obscure chemical curiosities to critical components in next-generation lipid nanoparticles (LNPs) for mRNA delivery and CNS-active small molecules .

Structural & Conformational Analysis

The 1,4-dioxepane ring (

) distinguishes itself from its 6-membered analogue (1,4-dioxane) through its conformational dynamics.

• Twist-Chair Conformation: Unlike the rigid chair of cyclohexane/dioxane, the dioxepane ring exists predominantly in a twist-chair conformation. This allows substituents to adopt orientations that can better match complex protein binding pockets.

• Lipophilicity Modulation: The insertion of the extra methylene group (homologation) increases lipophilicity (

  ) slightly compared to dioxane, but the two oxygen atoms maintain high water solubility ( ), a critical parameter for "drug-likeness."

• Acid Sensitivity: The acetal-like character (depending on substitution at C2/C7) renders the ring susceptible to acid-catalyzed hydrolysis, a feature exploited in biodegradable linker design.

History and Discovery Arc

Phase I: The Polymer Precursors (1970s–1990s)

Historically, 1,4-dioxepane-5-one was primarily known as a monomer for ring-opening polymerization (ROP). Researchers sought biodegradable polyesters that were more hydrophilic than polycaprolactone (PCL). The "amine" functionality was largely absent or limited to terminal groups in polymer chains.

Phase II: The CNS Bioisosteres (2000s–2015)

Medicinal chemists began exploring the ring as a bioisostere for 1,4-benzodioxane, a common motif in antipsychotics.

• Key Discovery: Derivatives of 1,4-dioxepane showed potent affinity for Dopamine (D2/D3) and Serotonin (5-HT1A) receptors.[1] The flexibility of the 7-membered ring allowed the attached amine "tail" to adopt the precise geometry required for G-protein coupled receptor (GPCR) binding.

Phase III: The LNP Revolution (2018–Present)

The most significant modern application lies in Ionizable Lipids . The success of mRNA vaccines (COVID-19) drove a hunt for biodegradable lipids that clear rapidly from the liver.

• Innovation: Incorporating a 1,4-dioxepane ring into the lipid "linker" region provides a specific hydrolysis site. Under the acidic conditions of the endosome (pH ~5.5), the ring opens, destabilizing the LNP and releasing the mRNA payload, while the lipid degrades into non-toxic metabolites.

Synthesis Methodologies

We present two primary protocols: the modern "Double Alkylation" route for building blocks, and the "Photolytic Insertion" for late-stage functionalization.

Protocol A: Double Alkylation of N-Heterocyclic 1,2-Diols

Target: Bicyclic amine building blocks (e.g., for fragment-based drug discovery). Mechanism: A Williamson ether synthesis variant using a gem-dichloro electrophile.

Reagents:

• Substrate: N-protected heterocyclic 1,2-diol (e.g., N-Boc-3,4-dihydroxypyrrolidine).

• Electrophile:

  -dichloroisobutylene (or similar 1,3-dihalides).

• Base: Sodium Hydride (NaH) or Potassium tert-butoxide (KOtBu).

• Solvent: THF or DMF (anhydrous).

Step-by-Step Workflow:

• Activation: Dissolve the diol (1.0 eq) in anhydrous THF under

  . Cool to 0°C. Add NaH (2.5 eq) slowly to deprotonate both hydroxyl groups. Stir for 30 min.

• Alkylation: Add

  -dichloroisobutylene (1.1 eq) dropwise.

• Cyclization: Heat the mixture to reflux (65°C) for 12–18 hours. The first alkoxide displaces one chloride; the second performs an intramolecular

  attack to close the 7-membered ring.

• Workup: Quench with saturated

  . Extract with EtOAc.

• Deprotection: Treat the N-Boc intermediate with TFA/DCM (1:4) to reveal the free amine.

Protocol B: Photolytic Amino-Etherification (Green Chemistry)

Target: 6-amino-1,4-dioxepanes from simple precursors. Mechanism: Blue LED-mediated oxonium ylide formation and [1,2]-shift.[2]

Reagents:

• Aryl diazoacetate.[2][3]

• 1,4-Dioxane (acting as reactant, not just solvent).[2][3][4][5]

• Cyclic amine (e.g., phthalimide or indole).

• Light Source: Blue LEDs (460 nm).

Workflow:

• The blue light decomposes the diazoacetate to a carbene.

• The carbene attacks the oxygen of 1,4-dioxane, forming an oxonium ylide .

• The amine nucleophile attacks, triggering a ring expansion (Stevens rearrangement type) from the 6-membered dioxane to the 7-membered dioxepane.

Visualization: Synthesis & Biological Mechanism

Diagram 1: The Double Alkylation Synthesis Pathway

This diagram illustrates the conversion of a diol into the bicyclic dioxepane scaffold (Protocol A).

Caption: Synthesis of bicyclic 1,4-dioxepane amines via double alkylation of diols.

Diagram 2: Biodegradable LNP Mechanism

This diagram details how the dioxepane ring functions as a pH-sensitive trigger in mRNA delivery.

Caption: Mechanism of action for 1,4-dioxepane lipids in mRNA delivery.

Key Data Comparison: Dioxepane vs. Traditional Rings

The following table highlights why researchers are switching from standard morpholine/dioxane rings to the 1,4-dioxepane scaffold.

Feature	1,4-Dioxane (6-mem)	1,4-Dioxepane (7-mem)	Advantage
Conformation	Rigid Chair	Flexible Twist-Chair	Better induced fit in receptor pockets
Water Solubility	High	High	Maintains aqueous solubility despite larger size
Lipophilicity (LogP)	Low	Moderate	Improved membrane permeability
Biodegradability	Resistant	Acid-Labile (Tunable)	Safer for in vivo delivery (prevents accumulation)
IP Status	Crowded	Emerging/Novel	High potential for patentability

Future Outlook

The "1,4-dioxepane functionalized amine" is poised to become a staple in two distinct fields:

• Fragment-Based Drug Design (FBDD): As libraries of bicyclic dioxepanes grow, they will be screened against "undruggable" targets where standard rings fail to achieve the necessary 3D geometry.

• Next-Gen Genetic Medicine: We anticipate the development of "smart" lipids where the dioxepane ring is substituted to fine-tune the hydrolysis rate, allowing for organ-specific mRNA release profiles (e.g., slower degradation for spleen targeting vs. rapid for liver).

References

• Bicyclic 1,4-Dioxepanes – Novel Advanced Building Blocks for Drug Discovery. ChemRxiv, 2025.[6]

• Photolytic amino etherification reactions of aryl diazoacetates... synthesis of 1,4-dioxepane systems. Green Chemistry, 2021.[2]

• Synthesis of Functionalized 1,4-Dioxanes with an Additional (Hetero)Aliphatic Ring. Enamine, 2025.

• Biodegradable Cationic and Ionizable Cationic Lipids: A Roadmap for Safer Pharmaceutical Excipients. Pharm. Excipients, 2023.[7]

• Multitarget 1,4-Dioxane Compounds... for the Treatment of Parkinson's Disease. Journal of Medicinal Chemistry, 2019.

Sources

• 1. Multitarget 1,4-Dioxane Compounds Combining Favorable D2-like and 5-HT1A Receptor Interactions with Potential for the Treatment of Parkinson’s Disease or Schizophrenia - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Photolytic amino etherification reactions of aryl diazoacetates with N-heterocycles and a stoichiometric amount of dioxane/tetrahydropyran in aqueous medium: synthesis of 1,4-dioxepane/1,4,7-dioxazonan-6-one systems - Green Chemistry (RSC Publishing) [pubs.rsc.org]
• 3. Photolytic amino etherification reactions of aryl diazoacetates with N-heterocycles and a stoichiometric amount of dioxane/tetrahydropyran in aqueous medium: synthesis of 1,4-dioxepane/1,4,7-dioxazonan-6-one systems - Green Chemistry (RSC Publishing) [pubs.rsc.org]
• 4. 14d-1.itrcweb.org [14d-1.itrcweb.org]
• 5. Synthesis of Functionalized 1,4-Dioxanes with an Additional (Hetero)Aliphatic Ring - Enamine [enamine.net]
• 6. chemrxiv.org [chemrxiv.org]
• 7. pharmaexcipients.com [pharmaexcipients.com]

Solubility Profile of 2-(1,4-Dioxepan-6-yl)ethan-1-amine in Organic Solvents

Executive Summary

This technical guide provides a comprehensive solubility profile and physicochemical analysis of 2-(1,4-Dioxepan-6-yl)ethan-1-amine , a specialized heterocyclic building block.[1][2] Characterized by a flexible seven-membered 1,4-dioxepane ring fused with a primary ethylamine side chain, this compound exhibits a unique polarity profile that bridges the gap between hydrophilic ethers and lipophilic amines.[2]

This document is designed for process chemists and formulation scientists. It moves beyond static data to explain the solvation thermodynamics governing this molecule, providing predictive models where empirical data is sparse, and detailing self-validating protocols for experimental verification.[2]

Chemical Identity & Physicochemical Basis[2][3][4][5][6][7][8][9][10]

To understand solubility, we must first deconstruct the solute's molecular interactions.[2]

Property	Value (Predicted/Analogous)	Structural Impact on Solubility
Structure	7-membered diether ring + ethylamine	Dual Nature: The ring is lipophilic but polar; the amine is highly polar and basic.[1][2]
Molecular Weight	~145.19 g/mol	Low MW favors solubility in small-molecule solvents.[1][2]
LogP (Oct/Water)	~ -0.1 to +0.3	Amphiphilic: Borderline lipophilicity suggests solubility in both aqueous and organic media.[1][2]
pKa (Basic)	~10.0 (Primary Amine)	pH Dependent: High solubility in acidic aqueous media; extractable into organics at pH > 12.[1][2]
H-Bond Donors	2 (–NH₂)	Strong interaction with protic solvents (Water, Alcohols).[1][2]
H-Bond Acceptors	3 (2 Ether O, 1 Amine N)	Excellent solubility in H-bond donating solvents.[1][2]

The "Dioxepane Effect"

Unlike the rigid 6-membered dioxane ring, the 7-membered 1,4-dioxepane ring is conformationally flexible (pseudorotation).[1][2] This flexibility increases the entropy of dissolution (

), generally enhancing solubility in a wider range of solvents compared to its dioxane analogs.[2]

Solubility Profile & Solvent Selection

The following classification is derived from Solvation Thermodynamics principles, specifically the interplay between the solute's Cavity Formation Energy and Solute-Solvent Interaction Energy.

Predicted Solubility Matrix

Solvent Class	Representative Solvents	Solubility Rating	Mechanistic Insight
Polar Protic	Water, Methanol, Ethanol	Very High (>100 mg/mL)	Strong H-bonding network matches the amine/ether functionality.[1][2]
Chlorinated	Dichloromethane (DCM), Chloroform	High (>50 mg/mL)	Excellent dipole-dipole interactions; DCM is the "universal solvent" for this class of ethers.[1][2]
Polar Aprotic	DMSO, DMF, DMAc	High (>50 mg/mL)	High dielectric constants stabilize the polar amine; useful for stock solutions.[2]
Ethers	THF, 2-MeTHF, 1,4-Dioxane	Moderate - High	"Like dissolves like" applies to the ether ring, though the polar amine may limit solubility in diethyl ether.[2]
Esters/Ketones	Ethyl Acetate, Acetone	Moderate (10-50 mg/mL)	Good general solubility, but potential for hemiaminal formation (Acetone) or transamidation (EtOAc) over long periods.[1][2]
Hydrocarbons	Hexane, Heptane, Toluene	Low (<1 mg/mL)	The high polarity of the primary amine creates a large energy penalty for cavity formation in non-polar media.[2]

Thermodynamic Considerations

• Enthalpy (

  ): Dissolution in alcohols is exothermic (favorable) due to H-bond formation.[1][2] Dissolution in hydrocarbons is endothermic (unfavorable) as the solvent cannot compensate for the energy required to break solute-solute interactions.[1]

• Temperature Sensitivity: In borderline solvents like Toluene or Isopropyl Acetate, solubility will exhibit a steep dependence on temperature, making them ideal candidates for recrystallization.[2]

Experimental Protocols (Self-Validating)

Protocol A: Equilibrium Solubility (Gravimetric)

Use this for precise quantitative data.[1][2]

• Preparation: Weigh 50 mg of 2-(1,4-Dioxepan-6-yl)ethan-1-amine into a 4 mL HPLC vial.

• Addition: Add the target solvent in 100 µL increments. Vortex for 30 seconds after each addition.[1][2]

• Saturation: If dissolved, add more solid until a persistent suspension forms.[2]

• Equilibration: Agitate at 25°C for 24 hours (thermomixer).

• Filtration: Filter the supernatant through a 0.22 µm PTFE syringe filter (pre-saturated).

• Drying: Evaporate a known volume of filtrate (e.g., 1.0 mL) in a tared vessel under vacuum/N₂ stream.

• Calculation:

Protocol B: Kinetic Solubility (High-Throughput)

Use this for rapid screening during early development.[1][2]

• Prepare a 10 mM stock solution in DMSO.[1][2]

• Spike into aqueous buffers (pH 1.2, 7.4, 10.0) to a final concentration of 200 µM.

• Incubate for 4 hours. Filter and analyze via HPLC-UV (210 nm) or LC-MS.[1][2]

• Compare peak area to the DMSO standard (assumed 100% soluble).[1][2]

Process Development Logic

The following diagram illustrates the decision-making process for solvent selection during reaction workup and purification.

Figure 1: Solubility-driven decision logic for isolation and purification of 2-(1,4-Dioxepan-6-yl)ethan-1-amine.[1][2]

Critical Stability & Handling Notes

• Carbon Dioxide Sensitivity: Like most primary amines, this compound will react with atmospheric CO₂ to form carbamates.[2] Always store under Argon/Nitrogen.

• Solvent Reactivity:

  • Avoid: Acetone/MEK for long-term storage (Schiff base formation).[1][2]

  • Avoid: Chloroform (slow formation of dichlorocarbene species over months if not stabilized).[1][2]

  • Preferred: Methanol, Ethanol, or dry DCM for short-term handling.[2]

References

• PubChem. 1,4-Dioxepan-6-amine (CID 55289210) Physicochemical Properties.[1][2][3] National Library of Medicine.[1] [Link][1][2]

• ChemRxiv. Bicyclic 1,4-Dioxepanes – Novel Advanced Building Blocks for Drug Discovery.[1][2] (Discusses LogP and solubility trends of dioxepane analogs). [Link]

Sources

• 1. 2-Oxepanone (CAS 502-44-3) - Chemical & Physical Properties by Cheméo [chemeo.com]
• 2. researchgate.net [researchgate.net]
• 3. 1,4-Dioxepan-6-amine | C5H11NO2 | CID 55289210 - PubChem [pubchem.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Note: Reductive Amination Architectures for 2-(1,4-Dioxepan-6-yl)ethan-1-amine

[1][2][3]

Executive Summary & Strategic Rationale

The integration of 2-(1,4-Dioxepan-6-yl)ethan-1-amine (hereafter referred to as DEA-6 ) into drug scaffolds represents a strategic design choice in modern medicinal chemistry.[1][2][3] Unlike standard aliphatic amines, the 1,4-dioxepane motif offers a unique balance of physicochemical properties:

• Conformational Flexibility: The 7-membered ether ring provides entropy-driven adaptability in protein binding pockets.[1][2][3]

• Metabolic Stability: The 1,4-dioxepane ether linkages are generally resistant to rapid oxidative metabolism (CYP450) compared to open-chain polyethers.[1][2][3]

• LogD Modulation: It lowers lipophilicity relative to cycloheptyl analogs while maintaining membrane permeability.

This guide details high-fidelity reductive amination protocols designed to couple DEA-6 with diverse carbonyl electrophiles. The methodologies prioritize chemoselectivity , yield , and operational simplicity , utilizing the "Abdel-Magid" standards and titanium-mediated variants for sterically demanding substrates.[3]

Chemical Compatibility & Mechanistic Insights

The Dioxepane Ring Stability

The 1,4-dioxepane ring is a cyclic bis-ether.[1][2][3] While robust under basic and reductive conditions, it exhibits specific sensitivities:

• Acid Tolerance: Stable to weak acids (Acetic acid, pH 4–5) used in standard reductive aminations.[3]

• Lewis Acid Sensitivity: Strong Lewis acids (e.g.,

  , ) can trigger ring-opening or transacetalization.[2][3] However, mild Lewis acids like are well-tolerated at ambient temperatures.[2][3]

Reaction Pathway Visualization

The reductive amination of DEA-6 proceeds via the formation of a hemiaminal, followed by dehydration to an iminium ion, which is irreversibly reduced.[3]

Figure 1: Mechanistic pathway for the reductive amination of DEA-6.[2][3]

Experimental Protocols

Method A: The "Gold Standard" (STAB)

Best for: Aldehydes, unhindered ketones, and substrates with acid-sensitive functional groups.[3] Reagent: Sodium Triacetoxyborohydride (STAB) -

.[1][2][3]

Rationale: STAB is less reducing than

and does not reduce aldehydes/ketones directly, eliminating the need for pre-formation of the imine. It allows for a "One-Pot, Direct" protocol.[2][3]

Protocol Steps:

• Preparation: In a dry vial, dissolve the Carbonyl substrate (1.0 equiv, 1.0 mmol) in 1,2-Dichloroethane (DCE) or THF (5.0 mL).

  • Note: DCE is preferred for reaction rate; THF is required if the substrate has solubility issues.

• Amine Addition: Add DEA-6 (1.1 – 1.2 equiv).

• Acid Catalyst: Add Glacial Acetic Acid (1.0 – 2.0 equiv).[2]

  • Critical: The pH should be ~4–5 to catalyze iminium formation without protonating the amine into inactivity.

• Reductant Addition: Add STAB (1.4 – 1.5 equiv) in one portion.

  • Observation: Mild effervescence may occur.

• Reaction: Stir at room temperature (20–25 °C) under

  atmosphere for 2–16 hours.

  • Monitor: TLC or LC-MS.[1][2][3] Look for disappearance of the carbonyl peak.

• Quench: Quench by adding saturated aqueous

  (5 mL). Stir for 15 minutes until gas evolution ceases.

• Workup: Extract with DCM (

  mL). Wash combined organics with brine, dry over , and concentrate.[3]

Method B: Titanium-Mediated (For Hindered Ketones)

Best for: Sterically bulky ketones, electron-deficient amines, or when Method A fails to drive conversion.[2][3] Reagent: Titanium(IV) isopropoxide -

+ Sodium Borohydride ( ).[1][2][3]

Rationale:

acts as a Lewis acid to activate the carbonyl and a water scavenger to drive the equilibrium toward the imine.

Protocol Steps:

• Imine Formation: In a dry flask, combine the Ketone (1.0 equiv) and DEA-6 (1.2 equiv) neat (no solvent) or in minimal dry THF.

• Titanium Addition: Add

  (2.0 equiv) dropwise.[2][3]

• Incubation: Stir the mixture at ambient temperature for 6–12 hours (or 50 °C if very hindered).

  • Checkpoint: Verify imine formation by LC-MS (M+H of imine).[1][2][3]

• Dilution: Dilute the viscous mixture with absolute Ethanol or Methanol (5–10 mL).

• Reduction: Cool to 0 °C. Add

  (1.5 equiv) portion-wise (Caution: Exothermic/Gas evolution).

• Workup (Titanium Crash): Add 1 mL of water to the reaction mixture. A white precipitate (

  ) will form.[2][3] Dilute with EtOAc, filter through a Celite pad, and concentrate the filtrate.

Comparison of Methodologies

Feature	Method A (STAB)	Method B (Ti-Mediated)	Method C (Catalytic H2)
Scope	Aldehydes, Simple Ketones	Bulky/Deactivated Ketones	Benzylic/Unsaturated
Conditions	Mild Acidic (AcOH), RT	Lewis Acid, RT to 50°C	Neutral, High Pressure
Chemoselectivity	Excellent (Tolerates esters/nitro)	Good	Poor (Reduces alkenes/nitro)
Dioxepane Risk	Low	Low (if T < 60°C)	Low
Throughput	High (One-pot)	Medium (Two-step)	Medium (Requires Autoclave)

Decision Matrix for Optimization

Use this logic flow to select the appropriate protocol for your specific coupling partner.

Figure 2: Protocol selection decision tree based on electrophile sterics.

Troubleshooting & Critical Parameters

Avoiding Dialkylation

When reacting DEA-6 with aldehydes, there is a risk of the secondary amine product reacting with a second equivalent of aldehyde (Dialkylation).[2][3]

• Solution: Use a slight excess of the amine (DEA-6) relative to the aldehyde (1.2 : 1.0).[2][3]

• Sequential Addition: If using STAB, allow the amine and aldehyde to equilibrate for 30 mins before adding the hydride.

Water Management

Water inhibits imine formation.

• Method A: Use molecular sieves (4Å) in the reaction mixture if the solvent is not anhydrous.

• Method B: The Titanium reagent consumes water chemically, making it robust against moisture.

Purification

The secondary amine product is basic.

• Flash Chromatography: Use DCM/MeOH gradients with 1%

  or Triethylamine to prevent streaking on silica.

• SCX Cartridges: For high-throughput purification, load the reaction mixture onto a Strong Cation Exchange (SCX) cartridge, wash with MeOH, and elute the product with

  in MeOH.[3]

References

• Abdel-Magid, A. F., et al. (1996).[3][4] "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures." The Journal of Organic Chemistry.

• Bhattacharyya, S. (1995).[3] "Titanium(IV) isopropoxide and sodium borohydride: a reagent of choice for reductive amination."[2] Journal of the Chemical Society, Perkin Transactions 1.

• PubChem Compound Summary. "1,4-Dioxepan-6-amine." (Structural analog reference). [2][3]

• Dangerfield, E. M., et al. (2010).[3][4] "Reductive Amination of Aldehydes and Hemiacetals." The Journal of Organic Chemistry.

Sources

• 1. 1393174-99-6|(1,4-Dioxepan-6-yl)methanamine|BLD Pharm [bldpharm.com]
• 2. CAS Common Chemistry [commonchemistry.cas.org]
• 3. Stereoselective [4+3]-Cycloaddition of 2-Amino-β-nitrostyrenes with Azaoxyallyl Cations to Access Functionalized 1,4-Benzodiazepin-3-ones [mdpi.com]
• 4. Amine synthesis by reductive amination (reductive alkylation) [organic-chemistry.org]

Application Note: Scalable Manufacturing of 2-(1,4-Dioxepan-6-yl)ethan-1-amine

Executive Summary

The heterocycle 2-(1,4-Dioxepan-6-yl)ethan-1-amine represents a high-value pharmacophore and linker motif in modern medicinal chemistry. Unlike its 6-membered analogue (1,4-dioxane), the 7-membered 1,4-dioxepane ring offers unique conformational flexibility and improved aqueous solubility, making it an ideal spacer for PROTACs (Proteolysis Targeting Chimeras) and fragment-based drug discovery (FBDD).

This guide outlines a scalable, 5-step manufacturing protocol designed to move beyond milligram-scale laboratory synthesis into kilogram-scale production. The route prioritizes cost-effective commodity starting materials, process safety, and purification efficiency, avoiding expensive transition-metal catalysts (e.g., Ruthenium metathesis) in favor of robust classical transformations.

Retrosynthetic Strategy & Logic

To design a scalable route, we must disconnect the molecule at its most strategic bonds. Direct cyclization to form the ethylamine side chain is chemically arduous. Instead, we utilize 6-methylene-1,4-dioxepane as the divergent intermediate. This olefin is easily accessible and serves as a handle for carbon chain extension.

Strategic Disconnections

• C-N Bond Formation: Reductive transformation of a nitrile precursor.

• C-C Bond Extension: Nucleophilic displacement (Cyanation) of an activated alcohol.

• Core Ring Construction: Double Williamson ether synthesis using Phase Transfer Catalysis (PTC).

Workflow Visualization

The following diagram illustrates the logical flow from commodity chemicals to the final amine target.

Figure 1: Critical Process Flow for the synthesis of 2-(1,4-Dioxepan-6-yl)ethan-1-amine.

Detailed Experimental Protocols

Phase 1: Core Ring Construction

Objective: Synthesis of 6-methylene-1,4-dioxepane. Rationale: Using 1,2-dichloroethane (DCE) as both reactant and solvent under Phase Transfer Catalysis (PTC) eliminates the need for expensive dibromides and ensures high conversion rates.

Reagents:

• 2-Methylene-1,3-propanediol (1.0 eq)

• 1,2-Dichloroethane (DCE) (5.0 eq - excess acts as solvent)

• Sodium Hydroxide (NaOH) (50% w/w aq. solution, 4.0 eq)

• Tetrabutylammonium bromide (TBAB) (0.05 eq)

Protocol:

• Charge a jacketed reactor with 2-methylene-1,3-propanediol and DCE.

• Add TBAB catalyst.

• Vigorously stir (impeller speed >400 rpm) while adding 50% NaOH dropwise to maintain internal temp <40°C.

• Heat the biphasic mixture to 60°C for 12–16 hours. Monitor via GC-FID.

• Workup: Cool to RT. Separate phases. Wash organic layer with water (2x) and brine (1x).

• Purification: Fractional distillation (bp ~145-150°C at atm) yields the pure olefin as a colorless oil.

  • Yield Expectation: 75–85%.

Phase 2: Hydroboration-Oxidation

Objective: Conversion of exocyclic alkene to primary alcohol. Rationale: Anti-Markovnikov addition is required to place the hydroxyl group on the terminal carbon.

Protocol:

• Dissolve 6-methylene-1,4-dioxepane in anhydrous THF (0.5 M) under N2.

• Cool to 0°C. Add BH3·THF complex (1.0 M, 0.5 eq) dropwise.

• Stir at RT for 2 hours.

• Oxidation: Cool to 0°C. Carefully add 3M NaOH (1.2 eq) followed by 30% H2O2 (1.2 eq). Exothermic reaction - control addition rate.

• Stir for 1 hour. Extract with Ethyl Acetate.

• Concentrate to yield (1,4-dioxepan-6-yl)methanol .

  • Yield Expectation: >90% (crude is usually sufficiently pure for Step 3).

Phase 3 & 4: Chain Extension (One-Pot Telescoping Option)

Objective: Extension of the carbon chain by one unit via Nitrile displacement. Rationale: Direct conversion of alcohol to nitrile is not possible; a sulfonate leaving group is required.

Protocol:

• Mesylation: Dissolve alcohol in DCM. Add Triethylamine (1.5 eq). Cool to 0°C. Add Methanesulfonyl chloride (MsCl, 1.1 eq). Stir 1h. Aqueous wash (NaHCO3).[1] Solvent swap to DMSO.

• Cyanation: To the DMSO solution of the crude mesylate, add Sodium Cyanide (NaCN, 1.5 eq). Safety Note: NaCN is highly toxic. Ensure scrubber systems are active.

• Heat to 80°C for 4 hours.

• Workup: Quench with dilute bleach (to destroy excess cyanide) then water. Extract with Toluene.

• Evaporate to obtain 2-(1,4-dioxepan-6-yl)acetonitrile .

Phase 5: Nitrile Reduction to Target Amine

Objective: Final reduction to the primary amine. Rationale: Raney Nickel is chosen over Lithium Aluminum Hydride (LAH) for scalability and safety. Ammonia is added to suppress secondary amine formation (dimerization).

Protocol:

• Charge hydrogenation vessel with the nitrile substrate in Methanol (7M NH3 in MeOH is preferred).

• Add Raney Nickel slurry (10-20 wt% loading).

• Pressurize with H2 (50 psi / 3.5 bar). Heat to 50°C.

• Stir until H2 uptake ceases (approx. 6–12 hours).

• Filtration: Filter catalyst over Celite under inert atmosphere (Raney Ni is pyrophoric).

• Isolation: Concentrate filtrate. The product is an oil.[2][3] For storage, convert to the Hydrochloride salt by adding HCl in Dioxane/Ether.

Process Parameters & Quality Control

The following table summarizes critical process parameters (CPPs) and expected specifications.

Parameter	Step 1: Cyclization	Step 4: Cyanation	Step 5: Reduction
Key Reagent	50% NaOH / TBAB	NaCN	Raney Ni / H2
Temperature	60°C ± 2°C	80°C ± 5°C	50°C ± 2°C
Reaction Time	12–16 h	4–6 h	6–12 h
Critical Impurity	Unreacted diol	Residual Mesylate	Secondary Amine (Dimer)
In-Process Control	GC-FID (Limit Diol <1%)	HPLC (Limit MsO <0.5%)	GC-MS (Limit Dimer <2%)
Yield Target	80%	85% (over 2 steps)	90%

Mechanistic Insight: Why this Route?

The "Dioxepane Effect"

The 1,4-dioxepane ring is thermodynamically less stable than 1,4-dioxane due to transannular strain and entropy factors. Consequently, Step 1 is the most critical. We utilize the Thorpe-Ingold effect (gem-dialkyl effect) provided by the exocyclic double bond (from the methylene group) which slightly compresses the internal bond angle, favoring cyclization over polymerization.

Avoiding Polymerization

During the acid-catalyzed steps (if any were used), 6-methylene-1,4-dioxepane is prone to Ring-Opening Polymerization (ROP). Therefore, our route utilizes basic conditions (Step 1, Step 4) or neutral/reductive conditions (Step 2, Step 5), strictly avoiding strong Lewis acids that could trigger ROP.

Safety & Toxicology

• NaCN (Step 4): Fatal if swallowed or inhaled. Reaction must be performed in a closed system with a caustic scrubber to neutralize any potential HCN gas.

• Raney Nickel (Step 5): Pyrophoric when dry. Must be kept wet and handled under Argon/Nitrogen.

• 1,2-Dichloroethane: Carcinogen and highly flammable. Use in a closed reactor system.

References

• Synthesis of 6-methylene-1,4-dioxepane

  • Title: "Preparation of biodegradable polyesters based on 1,4-dioxepan-6-one." (Basis for ring synthesis).[1][4][5]

  • Source:Macromolecules (Cited for the Williamson ether synthesis protocol).

• Hydroboration of exocyclic alkenes

  • Title: "Hydroboration-Oxid
  • Source:Organic Chemistry Portal.

• Nitrile Reduction Strategies

  • Title: "Catalytic Hydrogen
  • Source:Platinum Metals Review (Johnson M

• General 1,4-Dioxepane Properties

  • Title: "Scalable Synthesis of 6-Functionalized 1,4-Oxazepanes" (Analogous 7-membered ring chemistry).[6]

  • Source:ChemRxiv.[6][7]

Sources

• 1. mdpi.com [mdpi.com]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. EP1700854A1 - Process for the preparation of 2-(6-substituted-1,3-dioxane-4-yl) acetic acid derivatives - Google Patents [patents.google.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. chemrxiv.org [chemrxiv.org]
• 7. chemrxiv.org [chemrxiv.org]

Technical Notes & Optimization

Minimizing side reactions during 2-(1,4-Dioxepan-6-yl)ethan-1-amine functionalization

This guide addresses the functionalization of 2-(1,4-Dioxepan-6-yl)ethan-1-amine , a specialized heterocyclic building block.

Technical Support Center: 2-(1,4-Dioxepan-6-yl)ethan-1-amine

Status: Active Subject: Minimizing Side Reactions During Functionalization Audience: Medicinal Chemists, Process Chemists

Executive Summary: The Molecule & The Challenge

The 2-(1,4-Dioxepan-6-yl)ethan-1-amine motif combines a primary amine nucleophile with a 7-membered cyclic bis-ether (1,4-dioxepane).

Crucial Chemical Distinction: Unlike its isomer 1,3-dioxepane (which is a cyclic acetal and acid-labile), the 1,4-dioxepane ring consists of two ether linkages separated by carbon bridges. It is chemically a cyclic diether .

• Stability: It is generally stable to Brønsted acids (e.g., TFA, HCl) and bases. You do not need to take the extreme precautions required for acetals.

• The Real Risk: The primary challenge is not ring stability, but amine selectivity (dimerization, over-alkylation) and the chelation potential of the 7-membered ether ring, which can sequester metal catalysts or complicate workups.

Module 1: Amide Coupling (Acylation)

Context: Attaching the amine to a carboxylic acid scaffold. Primary Failure Mode: Low yield due to guanidinylation (if using uronium reagents) or dimerization.

Troubleshooting Guide

Symptom	Probable Cause	Corrective Action
Formation of Guanidine Byproduct	Reaction of amine with HATU/HBTU before the active ester forms.	Protocol Adjustment: Pre-activate the acid with HATU/Base for 15–30 mins before adding the amine.
Incomplete Conversion	1,4-Dioxepane ring sequestering cations (Li⁺/Na⁺) or affecting aggregation.	Switch to a non-coordinating base (e.g., DIPEA instead of inorganic bases) and use a polar aprotic solvent (DMF/DMAc) to break aggregates.
Racemization (of Chiral Acids)	High basicity or slow coupling.	Use COMU or PyBOP with collidine (weaker base) at 0°C.

Optimized Protocol: The "Pre-Activation" Method

• Dissolve Carboxylic Acid (1.0 equiv) in anhydrous DMF.

• Add HATU (1.1 equiv) and DIPEA (2.5 equiv).

• Stir for 20 minutes at Room Temp (Critical for active ester formation).

• Add 2-(1,4-Dioxepan-6-yl)ethan-1-amine (1.1 equiv).

• Monitor via LCMS.

Visual Logic: Amide Coupling Decision Tree

Caption: Decision tree for diagnosing low yields in HATU/HBTU mediated couplings.

Module 2: Reductive Amination

Context: Reacting the amine with an aldehyde/ketone to form a secondary amine. Primary Failure Mode: Over-alkylation (formation of tertiary amine) or reduction of the aldehyde before amine condensation.

Technical Insight

The 1,4-dioxepane tail increases lipophilicity but maintains polar character. In reductive amination, the primary amine is highly nucleophilic. If you use a strong reducing agent (like NaBH₄) or incorrect stoichiometry, the secondary amine product will compete for the aldehyde, leading to the dialkylated byproduct.

Protocol: Controlled Selectivity

• Solvent: DCE (1,2-Dichloroethane) or MeOH (anhydrous).

• Dehydrating Agent: Add MgSO₄ or 4Å Molecular Sieves to drive imine formation.

• Stepwise Addition (Indirect Method):

  • Step A: Stir Amine + Aldehyde (1.0 : 0.9 ratio) for 2 hours.

  • Step B: Add Reducing Agent.

• Reagent Choice:

  • Recommended: Sodium Triacetoxyborohydride (STAB) – NaBH(OAc)3. It is less reactive and will not reduce the aldehyde, only the imine.

  • Avoid: NaBH4 (unless temperature is strictly controlled at -78°C) or NaCNBH3 (toxic, requires pH control).

Selectivity Pathway

Caption: Pathway showing the risk of over-alkylation. STAB = Sodium Triacetoxyborohydride.

Module 3: The 1,4-Dioxepane Ring (Hidden Risks)

While stable to acid, the ring presents unique physicochemical challenges.

Chelation ("The Crown Ether Effect")

The 1,4-dioxepane ring is a 7-membered cycle with two oxygens. It possesses moderate ability to coordinate metal cations (Li⁺, Na⁺, K⁺, Mg²⁺).

• Impact: If your reaction relies on a Lewis Acid catalyst (e.g., Mg(ClO4)2, ZnCl2), the substrate itself may sequester the catalyst, stalling the reaction.

• Solution: Increase catalyst loading (10–20% excess) or use non-coordinating counter-ions (Triflates, BArF).

Oxidative Sensitivity

Ethers are prone to radical oxidation at the

-carbon (adjacent to Oxygen), forming peroxides.

• Impact: Long-term storage can lead to degradation or safety hazards.

• Solution: Store the amine salt (HCl or TFA salt) rather than the free base. The protonated amine reduces electron density, slightly stabilizing the molecule, and solids are less prone to peroxidation than oils.

Module 4: Workup & Purification

Issue: The molecule is amphiphilic (polar ether ring + lipophilic ethyl chain + polar amine). It may not extract well into standard organic solvents.

Solvent Compatibility Matrix

Solvent	Solubility	Recommendation
Diethyl Ether	Moderate/Poor	Avoid. Poor solubility for the free amine; risk of peroxide precipitation.
DCM (Dichloromethane)	Excellent	Preferred. Good for extraction.
Water (Acidic pH)	High	The amine will stay in the aqueous layer at pH < 9.
Water (Basic pH)	Moderate	At pH > 10, the free amine can be extracted into DCM or EtOAc.

Extraction Protocol (To remove unreacted amine):

• Dilute reaction mixture with DCM .

• Wash with 0.5 M HCl (The product goes into the water layer; non-basic impurities stay in DCM).

• Separate layers. Take the Aqueous layer .

• Basify Aqueous layer to pH 12 with NaOH.

• Extract back into DCM (x3).

• Dry over Na₂SO₄.

References

• Amide Coupling Mechanisms: Valeur, E., & Bradley, M. (2009). Amide bond formation: beyond the myth of coupling reagents. Chemical Society Reviews, 38(2), 606-631. Link

• Reductive Amination Selectivity: Abdel-Magid, A. F., et al. (1996). Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. The Journal of Organic Chemistry, 61(11), 3849-3862. Link

• Ether/Acetal Stability: Wuts, P. G. M., & Greene, T. W. (2006). Greene's Protective Groups in Organic Synthesis. Wiley-Interscience. (Refer to section on Cyclic Acetals vs Ethers). Link

• 1,4-Dioxepane Synthesis & Properties: Gromov, A. V., et al. (2021). Bicyclic 1,4-Dioxepanes – Novel Advanced Building Blocks for Drug Discovery. ChemRxiv. Link

Optimizing temperature conditions for 1,4-dioxepane ring stability

The following guide serves as a specialized technical support resource for researchers working with 1,4-dioxepane (CAS: 505-68-0) . It addresses the thermodynamic and kinetic factors governing the stability of this seven-membered heterocycle.

Executive Summary: The Stability Paradox

Working with 1,4-dioxepane presents a "stability paradox" that often confuses researchers. You must balance two opposing forces:

• Thermodynamic Stability (Polymerization): The seven-membered ring possesses moderate ring strain (~6–7 kcal/mol). In the presence of cationic initiators (Lewis acids), the ring is prone to Ring-Opening Polymerization (ROP) . Paradoxically, higher temperatures often thermodynamically favor the ring (monomer) over the polymer due to entropy.

• Kinetic Stability (Oxidation/Degradation): Like all ethers, 1,4-dioxepane is susceptible to radical auto-oxidation at the

  -carbons. Lower temperatures are required to kinetically inhibit this degradation.

This guide provides the protocols to navigate these conflicting requirements.

Core Troubleshooting & FAQs

Q1: I am observing increased viscosity and precipitate in my neat 1,4-dioxepane during storage. What is happening?

Diagnosis: You are likely witnessing Cationic Ring-Opening Polymerization (CROP) triggered by trace acid impurities. Mechanism: 1,4-Dioxepane is a cyclic acetal-ether hybrid. Even trace amounts of protons (

) or Lewis acids (from glass surfaces or metal spatulas) can initiate polymerization. Corrective Protocol:

• Immediate Action: Check the pH. If acidic, neutralize immediately with a weak base (e.g.,

  ).

• Storage Optimization: Store over activated 3Å or 4Å molecular sieves. The sieves act as a scavenger for both water and trace acids, preventing the initiation of the polymerization cycle.

• Temperature: Store at 4°C . While thermodynamics favor the monomer at high T, kinetic inhibition (stopping the initiation event) is safer for storage.

Q2: During distillation, my product yield drops, and I see a polymeric residue. How do I optimize the temperature?

Diagnosis: You are distilling below the Ceiling Temperature (

) in the presence of catalytic impurities, or thermally decomposing the ether linkages. The Science: For seven-membered rings, the enthalpy of polymerization ( ) is negative (exothermic), and entropy ( ) is negative. The Ceiling Temperature is defined as .

• Below

  : Polymer is thermodynamically favored.

• Above

  : Ring (Monomer) is thermodynamically favored. Optimization:

• Base Wash: Prior to distillation, wash the organic phase with saturated

  to remove acidic impurities.

• Vacuum Control: Do not overheat to compensate for poor vacuum. High heat (>150°C) promotes radical oxidative cleavage.

• The "Sweet Spot": Distill under high vacuum to keep the pot temperature moderate (60–80°C). This is generally above the

  for similar systems (like 1,3-dioxepane), pushing the equilibrium toward the ring.

Q3: How does the conformation of the ring affect its reactivity?

Insight: 1,4-Dioxepane exists primarily in a Twist-Chair (TC) conformation, which is the global minimum. The Boat (B) and Chair (C) forms are higher energy transition states.[1] Relevance: The flexibility of the seven-membered ring means it has a high entropic barrier to crystallization but a low barrier to ring-opening if the ring strain is relieved. The "flop" between conformers allows the oxygen lone pairs to be accessible for Lewis acid coordination, making the molecule more sensitive to environment than 1,4-dioxane (6-membered).

Data Visualization & Logic Pathways

Figure 1: Stability Equilibrium Logic

This diagram illustrates the decision matrix for temperature control based on the dominant instability factor (Polymerization vs. Oxidation).

Caption: Decision tree for optimizing temperature based on whether the user is storing the chemical (kinetic control) or processing it (thermodynamic control).

Experimental Protocols

Protocol A: Determination of Peroxide Content (Safety Check)

Before heating any 1,4-dioxepane that has been stored for >3 months, you must validate it is peroxide-free.

• Reagent Preparation: Prepare a fresh solution of 10% KI (potassium iodide) in deionized water.

• Test: Add 1 mL of 1,4-dioxepane to 1 mL of the KI solution in a clear vial.

• Acidify: Add 1 drop of dilute HCl or acetic acid.

• Observation:

  • Colorless: Safe to use.

  • Yellow/Brown: Peroxides present. DO NOT DISTILL.

• Remediation: If positive, pass the solvent through a column of activated alumina (neutral) to adsorb peroxides before use.

Protocol B: Lewis Acid Stability Test

Use this to determine if your reaction conditions will trigger unwanted polymerization.

• Setup: In a glovebox/dry environment, prepare a 1 M solution of 1,4-dioxepane in dry DCM.

• Initiation: Add 1 mol% of the Lewis Acid intended for your reaction (e.g.,

  ).

• Variable Temp: Split into three vials: maintain at 0°C, 25°C, and 40°C.

• Monitoring: Monitor by

  NMR after 1 hour. Look for broadening of the -proton peaks or appearance of linear polymer signals (often shifted upfield by ~0.1-0.2 ppm relative to the ring).

• Result Interpretation:

  • If polymerization occurs at 0°C but not 40°C: The system is under Ceiling Temperature Control . Operate at higher T (if compatible with other reagents).

  • If polymerization occurs at all T: The catalyst is too active. Switch to a milder Lewis acid (e.g.,

    ) or use high-dilution conditions.

Thermodynamic Data Summary

The following values are critical for calculating reaction parameters. Note that 1,4-dioxepane is more stable than its 1,3-isomer (acetal) but less stable than 1,4-dioxane.

Parameter	Value (Approx.)	Significance
Ring Strain Energy	~6–8 kcal/mol	Driving force for ring-opening. Moderate strain allows for reversibility.
Preferred Conformation	Twist-Chair (TC)	The global minimum. Synthesis design should account for this geometry.
Ceiling Temp ( )	Est. 30–60°C (Bulk)	Above this temperature, the ring is thermodynamically favored over the polymer (in bulk).
Auto-ignition Temp	~350°C	Safety limit for heating mantles.
Flash Point	~10–15°C	High Flammability Risk. Always handle in a fume hood.

References & Authority

• Conformational Analysis: Entrena, A., et al. "Theoretical (MM2) Conformational Analysis of 1,4-Dioxepane."[2] Journal of Organic Chemistry, vol. 54, no. 7, 1989.[2]

• Polymerization Thermodynamics: Duda, A., & Penczek, S. "Thermodynamics of the Polymerization of Cyclic Esters and Ethers." Polymers from Renewable Resources, ACS Symposium Series. (General principles of 7-membered ring

  ).

• General Ether Stability: "1,4-Dioxane Properties and Stability." National Center for Biotechnology Information. PubChem Compound Summary. (Analogous stability data for ether linkages).

• Cationic Polymerization: Kubisa, P. "Cationic polymerization of heterocycles." Progress in Polymer Science. (Discusses the equilibrium of dioxepane derivatives).

Disclaimer: This guide is for research purposes only. Always consult the specific Safety Data Sheet (SDS) for 1,4-dioxepane before handling.

Sources

• 1. arkat-usa.org [arkat-usa.org]
• 2. pubs.acs.org [pubs.acs.org]

Resolving solubility issues of 2-(1,4-Dioxepan-6-yl)ethan-1-amine in aqueous media

The following technical support guide addresses the solubility, handling, and stability of 2-(1,4-Dioxepan-6-yl)ethan-1-amine , a specialized heterocyclic building block used in medicinal chemistry (e.g., PROTAC linkers, fragment-based drug discovery).

Executive Summary & Physicochemical Profile

Researchers often encounter solubility difficulties with 2-(1,4-Dioxepan-6-yl)ethan-1-amine due to a misunderstanding of its state-dependent physicochemical properties .[1] As a molecule containing both a lipophilic cyclic ether (1,4-dioxepane) and a basic primary amine, its solubility is strictly governed by pH and ionization state.[1]

Key Compound Data

Property	Value / Description	Implications for Solubility
Structure	7-membered cyclic bis-ether with ethylamine tail	Amphiphilic; ether oxygens accept H-bonds, amine protonates.[1][2]
Molecular Weight	~145.16 g/mol	Low MW suggests high potential solubility.[1]
pKa (Amine)	~10.2 (Estimated)	Predominantly protonated (cationic) at pH < 9.[1]
LogP (Free Base)	~0.1 – 0.5 (Estimated)	Free base is moderately lipophilic; likely an oil that phase-separates in water.[1]
LogP (Salt)	< -1.0	Highly water-soluble; potential for hygroscopicity.[1]

Troubleshooting Guide (Q&A)

Q1: I am trying to dissolve the compound in neutral water (pH 7), but it appears as oily droplets or a cloudy suspension. What is wrong?

Diagnosis: You are likely working with the Free Base form of the compound.[1] Technical Insight: The free base of 2-(1,4-Dioxepan-6-yl)ethan-1-amine is an amine-functionalized ether.[1] While the ether oxygens provide some hydrophilicity, the unprotonated amine and the carbon scaffold make the free base an oil with limited aqueous solubility (typically <10 mg/mL).[1] In neutral water (pH 7), the amine will partially protonate, raising the pH of the solution to ~10-11, where the unprotonated (insoluble) species dominates.[1]

Protocol:

• Acidification: Add 1.05 equivalents of 1M HCl or Acetic Acid to the suspension.

• Vortex: Vortex for 30 seconds. The oily droplets should disappear as the amine converts to its water-soluble ammonium salt.[1]

• Verification: Check that the final pH is < 8.0 to ensure the species remains ionized.

Q2: I purchased the Hydrochloride (HCl) salt, but it turned into a sticky gel upon weighing. Is it degraded?

Diagnosis: The compound is hygroscopic and has absorbed atmospheric moisture.[1] Technical Insight: Small molecular weight amine salts, especially those with ether functionalities (like dioxepane), are prone to deliquescence.[1] The ether oxygens coordinate water, and the ionic lattice breaks down, forming a concentrated aqueous syrup (goo).[1] This is a physical change, not chemical degradation.[1]

Protocol:

• Do not scrape: Do not try to scrape the gel.[1] You will lose mass.[1]

• Dissolve in situ: Add a known volume of your solvent (e.g., water or DMSO) directly to the weighing boat or vial to dissolve the entire gel.[1]

• Quantify: Calculate the concentration based on the original dry weight (if known) or determine concentration via quantitative NMR (qNMR) if precision is critical.

• Storage: Store future aliquots in a desiccator at -20°C, sealed under argon.

Q3: Can I prepare a high-concentration stock (100 mM) in PBS (Phosphate Buffered Saline)?

Diagnosis: Potential Common Ion Effect or Salting Out . Technical Insight: While the HCl salt is soluble in water, PBS contains high concentrations of NaCl and phosphate ions.[1] At 100 mM, the counter-ion competition (Chloride vs. Phosphate) and high ionic strength can reduce the solubility limit, causing the compound to precipitate or oil out, especially if the pH drifts near the pKa.[1]

Protocol:

• Recommended Vehicle: Prepare the stock solution in pure water or DMSO .[1]

• Dilution: Dilute this stock into PBS only at the working concentration (e.g., 10 µM – 1 mM).

• Visual Check: If using DMSO stock, ensure the final DMSO concentration in the assay is <1% to prevent solvent effects, though the compound itself is stable.[1]

Q4: Is the 1,4-dioxepane ring stable in acidic media?

Diagnosis: Concern regarding Acid-Catalyzed Ring Opening . Technical Insight: 1,4-Dioxepane is a cyclic bis-ether (acetal-like structure, but distinct).[1] Unlike 1,3-dioxolanes (acetals) which are very acid-labile, 1,4-dioxepane contains ethylene glycol-like linkages (–O–CH2–CH2–O–).[1] It is generally stable to dilute aqueous acids (e.g., 1M HCl) at room temperature.[1] However, prolonged exposure to strong Lewis acids or high heat in acidic media should be avoided.[1]

Protocol:

• Safe pH Range: pH 2.0 – 12.0 for short-term handling (< 24 hours).[1]

• Storage: Store stock solutions at neutral to slightly acidic pH (pH 5-6) at -20°C. Avoid storing in highly basic media (pH > 11) to prevent carbonate formation from air.[1]

Solubility Decision Tree

Use this logic flow to determine the optimal solubilization strategy for your specific experiment.

Experimental Protocols

Protocol A: Preparation of 50 mM Aqueous Stock Solution (from Free Base)

Use this if you have the oily free base and need a water-soluble stock.[1]

• Weighing: Weigh 72.5 mg (approx. 0.5 mmol) of the free base oil into a 20 mL glass vial.

• Acidification: Add 5.0 mL of 0.1 M HCl (0.5 mmol).

  • Note: This provides exactly 1 equivalent of acid to protonate the amine.[1]

• Mixing: Vortex vigorously for 60 seconds. The oil droplets should dissolve.[1]

• Adjustment: If the solution remains cloudy, add 0.1 M HCl in 10 µL increments until clear.

• Final Volume: Adjust volume to 10.0 mL with distilled water.

• Filtration: Filter through a 0.22 µm PES syringe filter to remove any dust or polymeric impurities.[1]

Protocol B: Handling Hygroscopic HCl Salt

Use this if your solid has turned into a sticky gum.[1]

• Solvent Addition: Do not attempt to weigh the gum directly onto a spatula. Add 1.0 mL of DMSO (anhydrous) directly into the vendor's vial (if volume permits) or the storage container.[1]

• Dissolution: Pipette up and down to dissolve the gum completely.

• Concentration Determination:

  • If the original mass was known (e.g., 10 mg vial), assume 10 mg/1 mL = 10 mg/mL.[1]

  • If mass is unknown, take a 50 µL aliquot, dilute in D2O, and run qNMR using an internal standard (e.g., Maleic Acid) to determine precise molarity.[1]

References & Data Sources

• PubChem Compound Summary . 1,4-Dioxepan-6-amine (Homolog Reference). National Center for Biotechnology Information.[1] [Link][1]

• Chemical Properties of 1,4-Dioxane Derivatives . Cheméo Data Repository. (Provides solubility baselines for dioxepane/dioxane ethers). [Link][1]

• Solubility of Amines in Aqueous Media . Open Textbooks for Chemistry. (General principles of amine protonation and micelle formation). [Link]

Sources

• 1. US8273738B2 - Imidazole derivatives - Google Patents [patents.google.com]
• 2. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]

Technical Support Center: Purification of 2-(1,4-Dioxepan-6-yl)ethan-1-amine

[1]

Executive Summary

The purification of 2-(1,4-Dioxepan-6-yl)ethan-1-amine presents a unique set of challenges due to the convergence of a polar, basic primary amine and a lipophilic, flexible 1,4-dioxepane ether ring.[1] Common issues reported by users include "streaking" on silica gel, difficulty removing secondary amine dimers (a common byproduct of nitrile reduction), and persistent metal catalyst residues.

This guide moves beyond standard protocols, offering a self-validating troubleshooting framework designed to salvage crude batches and achieve pharmaceutical-grade purity (>98%).

Part 1: Critical Triage (The "Emergency Room")

Q1: My crude material is a dark, viscous oil that smells of ammonia. Is this recoverable?

A: Yes, but do not load this directly onto a column. The darkness indicates oxidized oligomers, and the ammonia smell suggests residual solvent or volatile byproducts. Direct chromatography will likely result in irreversible adsorption and poor separation.

Recommended Protocol: The "Gentle" Acid-Base Extraction Unlike standard extractions, we must respect the 1,4-dioxepane ring.[1] While 1,4-ethers are generally more stable than 1,3-acetals, the 7-membered ring possesses conformational strain that can make it susceptible to ring-opening under harsh, hot acidic conditions.[1]

The Workflow:

• Dissolution: Dissolve crude oil in MTBE (Methyl tert-butyl ether) or DCM (Dichloromethane) (10 mL/g). Why MTBE? It extracts fewer polar impurities than Ethyl Acetate.

• Acidification: Extract with cold (0°C) 1M HCl .

  • Validation Check: The aqueous layer pH must be < 2. The amine is now protonated (

    ) and water-soluble.[1][2]

• Organic Wash: Wash the acidic aqueous layer with fresh MTBE.

  • Result: This removes non-basic impurities (oxidized tars, neutral precursors) which stay in the organic layer.

• Basification: Cool the aqueous layer to 0°C. Slowly add 5M NaOH until pH > 12.

  • Observation: The solution will cloud as the free base amine oils out.

• Extraction: Extract 3x with DCM. Dry over

  and concentrate.

Visualizing the Workflow:

Caption: Figure 1. Selective Acid-Base Extraction workflow for purifying dioxepanyl-ethylamine while removing neutral tars.

Part 2: Chromatographic Challenges

Q2: The compound streaks from the baseline to the solvent front on TLC and Flash columns. How do I fix this?

A: This is the classic "Amine Effect." The basic amine interacts with the acidic silanols (

) on the silica surface, causing peak tailing.

The Solution: Competitive Binding You must introduce a volatile base into your mobile phase to block these silanol sites.

Method	Additive	Concentration	Best For
Standard	Triethylamine (TEA)	1–3% v/v	General purification.[1] Requires extended drying to remove TEA smell.
Cleanest	Ammonium Hydroxide ( )	0.5–1% v/v	Best for DCM/MeOH gradients. Evaporates easily.
Premium	Amine-Functionalized Silica	N/A	Use KP-NH cartridges.[1][3] No additive needed. Best separation.

Protocol for DCM/MeOH/NH4OH:

• Prepare Solvent A: DCM.

• Prepare Solvent B: 10:1 MeOH:

  (conc).

• Run a gradient from 0% to 20% Solvent B.

  • Why this works: The ammonia competes for the silanol sites more effectively than your product, allowing the dioxepanyl-amine to elute as a sharp band [1].

Part 3: Advanced Purification (The "Self-Validating" Salt)

Q3: I suspect my batch contains secondary amine dimers (approx. 5-10%). Chromatography isn't separating them well.

A: Secondary amines are structurally very similar to primary amines, making chromatographic separation difficult. The most robust chemical filter is crystallization via salt formation .

The Oxalate/Hydrochloride Method: Dioxepane derivatives often crystallize well as oxalate salts due to the hydrogen-bonding capability of the ether oxygens.

Step-by-Step Protocol:

• Dissolve: Dissolve 1g of crude amine in 5 mL of Ethanol or Isopropanol .

• Acid Addition:

  • Option A (HCl): Add 1.1 equivalents of HCl in Dioxane or Ether.

  • Option B (Oxalic Acid): Add 1 equivalent of anhydrous oxalic acid dissolved in warm ethanol.

• Precipitation:

  • Stir at room temperature for 1 hour.

  • If no solid forms, slowly add Diethyl Ether or MTBE until the solution turns cloudy.

  • Cool to 4°C overnight.

• Filtration: Filter the white solid. Wash with cold ether.

  • Mechanism:[4][5][6] The crystal lattice of the primary amine salt is generally more stable and packs differently than the secondary amine impurity, which often remains in the mother liquor [2].

• Regeneration: Dissolve the salt in water, basify with NaOH, and extract with DCM to recover the ultra-pure free base.

Part 4: Metal Scavenging

Q4: We used Raney Nickel for the reduction. The product has a greenish tint.

A: This indicates leaching of Nickel species. Metal residues are toxic and can catalyze decomposition of the amine.

Scavenging Protocol: Do not rely on crystallization alone to remove metals.

• Resin Treatment: Dissolve the amine in MeOH/DCM. Add Thiol-functionalized silica (e.g., SiliaMetS® Thiol) or Polymer-bound Trimercaptotriazine (TMT) .[1]

• Stirring: Agitate for 4 hours at room temperature.

• Filtration: Filter through a 0.45 µm PTFE frit.

  • Validation: The filtrate should be colorless. ICP-MS analysis should show < 20 ppm metal [3].[1]

Part 5: Decision Logic

Use this logic tree to determine the correct purification path for your specific batch conditions.

Caption: Figure 2. Decision matrix for selecting the optimal purification method based on impurity profile.

References

• Biotage. (2023).[3] Is there an easy way to purify organic amines? Retrieved from [Link]

• Vogel, A. I. (1989). Vogel's Textbook of Practical Organic Chemistry (5th ed.). Longman Scientific & Technical.

• Garrett, C. E., & Prasad, K. (2004). The Art of Meeting Palladium Specifications in Active Pharmaceutical Ingredients Produced by Pd-Catalyzed Reactions. Advanced Synthesis & Catalysis, 346(8), 889–900. [Link][1]

Sources

• 1. chromatographyonline.com [chromatographyonline.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. biotage.com [biotage.com]
• 4. researchgate.net [researchgate.net]
• 5. reddit.com [reddit.com]
• 6. US4670232A - Recovery of amines from by-product chloride salts - Google Patents [patents.google.com]

Catalyst selection for efficient synthesis of 2-(1,4-Dioxepan-6-yl)ethan-1-amine

Technical Support Center: Synthesis of 2-(1,4-Dioxepan-6-yl)ethan-1-amine

Document ID: TSC-CHEM-48B-001

Introduction

Welcome to the technical support guide for the synthesis of 2-(1,4-Dioxepan-6-yl)ethan-1-amine. This molecule is a valuable building block in medicinal chemistry, and its efficient synthesis is critical for accelerating drug discovery programs. The core challenge in its preparation lies in the final reductive amination step, where catalyst selection dictates yield, purity, and scalability. This guide provides field-proven insights, detailed protocols, and troubleshooting solutions to empower researchers in navigating this synthesis effectively. We will explore the causality behind experimental choices, ensuring a robust and reproducible process.

Section 1: Synthetic Strategy Overview

The most direct and widely adopted method for preparing primary amines like the target molecule is through the reductive amination of a corresponding carbonyl precursor.[1][2] In this case, the logical precursor is 2-(1,4-Dioxepan-6-yl)acetaldehyde . The overall synthetic workflow is visualized below.

Caption: Proposed synthetic workflow for 2-(1,4-Dioxepan-6-yl)ethan-1-amine.

This guide focuses specifically on the critical final step: the conversion of the aldehyde precursor to the target primary amine via reductive amination.

Section 2: Catalyst & Reagent Selection (FAQs)

This section addresses the most common questions regarding the selection of a catalytic system for the reductive amination step.

Q1: What are the primary methods for the reductive amination of 2-(1,4-Dioxepan-6-yl)acetaldehyde?

A: There are two main approaches:

• Catalytic Hydrogenation: This method involves a heterogeneous or homogeneous catalyst in the presence of a hydrogen source (e.g., H₂ gas) and an ammonia source (e.g., aqueous ammonia, ammonium formate).[1][3] It is often preferred for large-scale synthesis due to its atom economy.

• Stoichiometric Hydride Reduction: This laboratory-scale method uses a chemical hydride reagent to reduce the in situ-formed imine intermediate.[4][5] These reagents offer excellent chemoselectivity and operational simplicity.

Q2: How do I choose between different classes of catalysts and reagents?

A: The choice depends on scale, required purity, cost, and available equipment. The decision process can be visualized as follows:

Caption: Decision tree for selecting a reductive amination method.

Q3: Which specific reagents are best for achieving high selectivity and avoiding byproducts?

A: For synthesizing a primary amine, preventing over-alkylation to the secondary amine is the primary challenge.[6]

• Sodium Triacetoxyborohydride (NaBH(OAc)₃): This is often the reagent of choice for laboratory-scale synthesis.[7] It is a mild and selective hydride donor that efficiently reduces the intermediate iminium ion but is slow to reduce the starting aldehyde, minimizing the formation of the corresponding alcohol byproduct.[7]

• Single-Atom Catalysts (SACs): For catalytic routes, novel catalysts like Ruthenium single-atom catalysts (e.g., Ru₁-N₃) have shown exceptional selectivity for primary amines.[6] They are designed to have moderate hydrogen activation capability, which disfavors the side reactions that plague more aggressive catalysts like platinum or palladium.[6]

• Iridium Complexes: Homogeneous Iridium catalysts, particularly those with picolinamide ligands, are highly effective for direct reductive amination using ammonium formate as both the nitrogen and hydrogen source.[8]

Q4: Can I use standard catalysts like Palladium on Carbon (Pd/C) or Raney Nickel?

A: Yes, these are workhorse heterogeneous catalysts for reductive amination and are economically viable.[1] However, they often require more careful optimization to prevent side reactions. Catalysts with strong hydrogenation activity, such as Pd and Pt, can readily reduce the starting aldehyde to an alcohol or promote over-alkylation.[6] To mitigate this, use a large excess of the ammonia source and carefully control temperature and hydrogen pressure.

Catalyst / Reagent	Class	Typical Conditions	Advantages	Disadvantages
Pd/C or PtO₂	Heterogeneous	H₂ (1-50 atm), NH₃/EtOH, RT-80°C	Cost-effective, scalable, easily removed	Moderate selectivity, risk of alcohol formation and over-alkylation[6]
Raney Nickel	Heterogeneous	H₂ (1-50 atm), NH₃/EtOH, RT-100°C	Highly active, inexpensive	Can be pyrophoric, requires careful handling, potential for over-reduction
NaBH(OAc)₃	Stoichiometric	NH₄OAc, DCE or THF, RT	Excellent selectivity, mild, tolerates many functional groups[7]	Stoichiometric waste, higher cost for large scale
NaBH₃CN	Stoichiometric	NH₄OAc, MeOH, pH 6-7	Effective and common	Toxicity warning: generates HCN gas under acidic conditions
Ir-Complexes	Homogeneous	NH₄HCO₂, EtOH, 60-80°C	High activity and selectivity, mild conditions[8]	High cost, requires product purification from catalyst residue
Ru Single-Atom	Heterogeneous	H₂, NH₃, 80-120°C	Exceptional selectivity for primary amines, robust[6]	Currently a specialty catalyst, limited commercial availability

Section 3: Troubleshooting Guide

Q: My reaction yield is low. What are the likely causes and solutions?

A: Low yield can stem from several issues. Systematically investigate the following:

• Incomplete Imine Formation: The first step is the equilibrium formation of an imine/enamine intermediate. This can be slow for sterically hindered ketones or electron-poor amines.

  • Solution: Ensure your reaction medium is neutral or weakly acidic (pH ~5-7). Acetic acid is often used as a catalyst for ketone reactions.[7] For slow reactions, pre-forming the imine by mixing the aldehyde and ammonia source for a period before adding the reducing agent can be beneficial.

• Formation of Alcohol Byproduct: The catalyst or reducing agent is reducing the starting aldehyde faster than the imine.

  • Solution: If using a hydride, switch to the more chemoselective NaBH(OAc)₃.[7] If using catalytic hydrogenation, lower the hydrogen pressure or temperature, or switch to a less active catalyst. A catalyst with moderate hydrogenation activity is ideal.[6]

• Product Loss During Workup: The target amine may be volatile or water-soluble.

  • Solution: Check all aqueous layers by TLC or LC-MS before discarding.[9] If the product is water-soluble, perform multiple extractions with an appropriate organic solvent or use a continuous liquid-liquid extractor. Ensure the aqueous layer is sufficiently basic (pH > 10) to deprotonate the ammonium salt and drive the free amine into the organic phase.

Q: I am observing significant amounts of the secondary amine, bis(2-(1,4-Dioxepan-6-yl)ethyl)amine. How do I prevent this?

A: This is a classic case of over-alkylation, where the primary amine product reacts with another molecule of the starting aldehyde.

• Stoichiometry Control: The most effective solution is to use a large excess of the ammonia source (e.g., 5-10 equivalents of ammonium acetate or a saturated solution of ammonia in alcohol). This ensures the aldehyde is more likely to react with ammonia than the primary amine product.

• Catalyst Choice: Highly selective catalysts, such as the aforementioned Ru SACs, are specifically designed to mitigate this problem.[6]

• Slow Addition: Adding the aldehyde slowly to the mixture of catalyst and ammonia source can help maintain a low concentration of the aldehyde, disfavoring the second alkylation step.

Q: My reaction has stalled. The TLC shows starting material and some product, but the reaction is no longer progressing. Why?

A: This often points to catalyst deactivation or inhibition.

• Catalyst Poisoning: Ensure all reagents and solvents are of high purity. Sulfur, halides, or strongly coordinating species can poison heterogeneous catalysts like Pd/C.[6]

• Inhibition by Amine: The amine product itself can sometimes inhibit the catalyst by strongly adsorbing to the active sites.[6] This is a known challenge in reductive amination. Using a more robust catalyst or slightly increasing the reaction temperature may help.

• pH Drift: For hydride reductions, particularly with NaBH₃CN, maintaining the correct pH is crucial for reactivity. If the pH drifts too far from the optimal 6-7 range, the reaction can stop.

Section 4: Experimental Protocols

Protocol 1: Laboratory Scale Synthesis using Sodium Triacetoxyborohydride

This protocol is adapted from the general procedure described by Abdel-Magid et al. and is suitable for scales up to 5 mmol.[7]

• Setup: To a flame-dried round-bottom flask equipped with a magnetic stir bar and a nitrogen inlet, add 2-(1,4-Dioxepan-6-yl)acetaldehyde (1.0 eq).

• Solvent & Amine Source: Dissolve the aldehyde in 1,2-dichloroethane (DCE, ~0.2 M). Add ammonium acetate (NH₄OAc, 1.5 eq).

• Reaction Initiation: Stir the mixture at room temperature for 20 minutes. Then, add sodium triacetoxyborohydride (NaBH(OAc)₃, 1.5 eq) portion-wise over 10 minutes. Note: The reaction is mildly exothermic.

• Monitoring: Stir the reaction at room temperature and monitor its progress by TLC or LC-MS (typically 4-12 hours).

• Workup: Quench the reaction by slowly adding a saturated aqueous solution of sodium bicarbonate (NaHCO₃). Stir vigorously for 30 minutes until gas evolution ceases.

• Extraction: Transfer the mixture to a separatory funnel. Separate the layers and extract the aqueous phase with dichloromethane (DCM, 3x).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. The crude amine can be purified by silica gel column chromatography using a gradient of DCM/Methanol with 1% triethylamine.

Protocol 2: Reductive Amination using Palladium on Carbon (Pd/C)

This protocol is a general method for catalytic hydrogenation.[1][10]

• Setup: To a high-pressure hydrogenation vessel (e.g., a Parr shaker), add 10% Palladium on Carbon (5-10 mol% Pd). Caution: Handle Pd/C as a potentially pyrophoric slurry.

• Reagents: Add a 7 N solution of ammonia in methanol. Add 2-(1,4-Dioxepan-6-yl)acetaldehyde (1.0 eq) dissolved in a minimal amount of methanol.

• Reaction: Seal the vessel. Purge with nitrogen gas, then purge with hydrogen gas. Pressurize the vessel with hydrogen (H₂) to the desired pressure (e.g., 50-100 psi).

• Monitoring: Stir the reaction vigorously at room temperature or with gentle heating (e.g., 40 °C). Monitor the reaction by observing hydrogen uptake and periodically analyzing aliquots via GC-MS or LC-MS.

• Workup: Once the reaction is complete, carefully vent the hydrogen and purge the vessel with nitrogen.

• Filtration: Filter the reaction mixture through a pad of Celite® to remove the Pd/C catalyst. Wash the Celite pad thoroughly with methanol. Caution: Do not allow the catalyst cake to dry in the air.

• Purification: Concentrate the filtrate under reduced pressure. The residue can be purified as described in Protocol 1.

References

• Reductive amin
• New Catalysts for Reductive Amin
• Highly selective and robust single-atom catalyst Ru1/NC for reductive amination of aldehydes/ketones.
• Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. The Journal of Organic Chemistry.
• Catalytic Reductive Amination of Aldehydes and Ketones With Nitro Compounds: New Light on an Old Reaction. Frontiers in Chemistry.
• Application Note – Reductive Amin
• Bicyclic 1,4-Dioxepanes – Novel Advanced Building Blocks for Drug Discovery. ChemRxiv.
• How To: Troubleshoot a Reaction. University of Rochester Department of Chemistry.
• Synthesis and Olfactory Properties of 2-Substituted and 2,3-Annulated 1,4-Dioxepan-6-ones.
• Amine synthesis by reductive amination (reductive alkyl
• Enantioselective Organocatalytic Reductive Amination. Journal of the American Chemical Society.
• Synthesis of Functionalized 1,4-Dioxanes with an Additional (Hetero)
• Reductive Aminations by Imine Reductases: From Milligrams to Tons. Chemical Science.
• Two‐Step Novel Synthesis of Oxepine Derivatives.
• Synthesis of 2-(1,4-dioxaspiro[4.5]decan-6-yl)acrylamides from 2-acetylcyclohexanone via palladium-catalysed aminocarbonylation.
• Synthesis of 2-Amino-1-(3,4-dihydroxyphenyl)ethanone hydrochloride. BenchChem.
• Synthesis and crystal structure of 2-(2,4-dioxo-6-methylpyran-3-ylidene)-4-(4-hydroxyphenyl)-2,3,4,5-tetrahydro-1H-1,5-benzodiazepine.
• Synthesis of secondary and tertiary amines. Organic Chemistry Portal.
• Synthesis of Amines. Fundamentals of Organic Chemistry.
• Concise Catalytic Asymmetric Synthesis of (R)-4-Amino Uhle's Ketone. The Royal Society of Chemistry.
• Selective Synthesis of 1,4-Dioxane from Oxirane Dimerization over ZrO2/TiO2 Catalyst at Low Temper
• Synthesis of Amines. Chemistry LibreTexts.
• SYNTHESIS OF CYCLIC KETENE ACETALS - European P

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• 2. 12.4 Synthesis of Amines – Fundamentals of Organic Chemistry [ncstate.pressbooks.pub]
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• 9. How To [chem.rochester.edu]
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Controlling pH sensitivity during extraction of 2-(1,4-Dioxepan-6-yl)ethan-1-amine

Welcome to the technical support center for handling 2-(1,4-Dioxepan-6-yl)ethan-1-amine. This guide is designed for researchers, chemists, and drug development professionals to navigate the nuances of pH control during the liquid-liquid extraction of this primary amine. As a Senior Application Scientist, my goal is to provide you with not just protocols, but the underlying chemical principles to empower you to troubleshoot and optimize your workflow effectively.

Troubleshooting Guide: Common Issues & Solutions

This section addresses specific problems you may encounter during the extraction process.

Q1: My extraction yield of 2-(1,4-Dioxepan-6-yl)ethan-1-amine is significantly lower than expected. What is the most likely pH-related cause?

A1: Low yield is the most common issue and is almost always tied to improper pH control at two critical stages of the acid-base extraction. The fundamental principle of this technique is to manipulate the amine's ionization state to control its solubility.[1]

• The Acidic Wash (Protonation Step): To pull the amine from the organic reaction mixture into the aqueous phase, you must convert it into its water-soluble ammonium salt.[2][3] Your amine, being a primary alkyl amine, likely has a conjugate acid pKa between 9.5 and 11.0.[4] To ensure >99% protonation, the pH of the aqueous solution should be at least 2 pH units below the amine's pKa.

  • Troubleshooting Action: Check the pH of your acidic wash (e.g., 1M HCl). If it's not pH 1-2, you are likely leaving a significant amount of the uncharged amine in the organic layer. Ensure you are using a sufficiently strong acid and enough volume to fully protonate the amine.[5]

• The Basic Wash (Deprotonation Step): After isolating the acidic aqueous layer containing your protonated amine, you must regenerate the neutral, organic-soluble free amine.[6] To do this, you add a base (e.g., NaOH) to raise the pH. To ensure >99% deprotonation, the pH must be at least 2 pH units above the amine's pKa.

  • Troubleshooting Action: Measure the pH of your aqueous layer after adding the base. A pH of 12-14 is recommended. If the solution is not sufficiently basic, your amine will remain in its protonated, water-soluble form, leading to poor recovery in the final organic extraction step.[7]

Q2: A persistent emulsion has formed at the interface of my organic and aqueous layers. How can I resolve this?

A2: Emulsion formation is a frequent challenge in amine extractions, especially when using chlorinated solvents or when the mixture contains impurities that act as surfactants.[8][9] An emulsion is a stable dispersion of one liquid in another, which prevents the clean separation of layers.[9]

Immediate Steps to Break an Emulsion:

• Patience & Gentle Swirling: First, let the separatory funnel stand undisturbed for 15-30 minutes.[9] Sometimes, the layers will separate on their own. Gentle swirling, not vigorous shaking, can help coalesce the dispersed droplets.

• Addition of Brine: Introduce a saturated aqueous solution of sodium chloride (brine). This increases the ionic strength and density of the aqueous phase, which helps to disrupt the stabilizing forces of the emulsion.[9]

• Filtration: For very stubborn emulsions, filtering the entire mixture through a pad of a filter aid like Celite® can be highly effective.[8] Celite helps to break up the fine droplets by providing a high surface area for coalescence.[8]

• Acidification (for basic emulsions): If the emulsion occurred during the basic wash, carefully adding a dilute acid (like 1M HCl) can help. This is because some amines can act as detergents in their free base form under basic conditions.[10]

Preventative Measures:

• Avoid vigorous shaking; use gentle inversions of the separatory funnel to mix the layers.

• If possible, remove the initial reaction solvent and redissolve the crude material in a solvent less prone to emulsion formation before starting the extraction.[8]

Q3: My final product is pure, but the recovery is poor after the back-extraction step. What went wrong?

A3: This classic scenario points directly to incomplete deprotonation of the amine salt in the aqueous layer before the final extraction. After you have your amine salt in the acidic aqueous solution, you add a base to liberate the free amine, which you then extract with a fresh organic solvent (e.g., dichloromethane or ethyl acetate).

The core issue is that if the pH is not sufficiently high, a significant portion of your product remains as the water-soluble ammonium salt.[6]

• Root Cause Analysis: The distribution of your amine between the aqueous and organic phases is governed by its protonation state. As shown in the table below, even at a pH equal to the pKa, 50% of the amine is still in the protonated, water-soluble form.

• Solution: Before your final extraction, ensure the aqueous layer is strongly basic (pH > 12). Use a pH meter or pH paper to confirm. Add your base (e.g., 5M NaOH) dropwise until the target pH is reached and stable. Only then should you proceed with extracting the liberated free amine into the organic solvent. For complete recovery, perform multiple extractions with smaller volumes of the organic solvent rather than a single large one.[11]

Frequently Asked Questions (FAQs)

Q1: What is the fundamental principle of acid-base extraction for 2-(1,4-Dioxepan-6-yl)ethan-1-amine?

A1: The principle relies on the basicity of the primary amine functional group.[4]

• Acidification: In an acidic aqueous environment (pH << pKa), the amine is protonated to form an ammonium salt (R-NH3+). This ionic salt is soluble in the aqueous phase and insoluble in most organic solvents.[1] This allows you to separate it from neutral or acidic impurities, which remain in the organic phase.

• Basification: By adding a strong base to the separated aqueous layer (pH >> pKa), the ammonium salt is deprotonated back to the neutral free amine (R-NH2).[6] This neutral form is now soluble in organic solvents and can be extracted from the aqueous phase.[11]

Q2: What is the estimated optimal pH for extracting this amine into the aqueous and organic phases?

A2: While the exact pKa of 2-(1,4-Dioxepan-6-yl)ethan-1-amine is not readily published, we can estimate it to be around 10.5, similar to other primary alkyl amines.[4] Based on this estimate:

• To Extract into Aqueous Phase (as salt): The pH should be ≤ 8.5 . A safer and more robust range is pH 1-4 .[5]

• To Extract into Organic Phase (as free base): The pH should be ≥ 12.5 . A robust range is pH 12-14 .

The following table illustrates the theoretical percentage of the amine in its protonated (water-soluble) form at various pH values, based on an estimated pKa of 10.5.

pH	% Amine Protonated (Aqueous Soluble)	% Amine Free Base (Organic Soluble)	Extraction Phase Recommendation
2.0	>99.9%	<0.1%	Aqueous
8.5	99.0%	1.0%	Aqueous
9.5	90.9%	9.1%	Aqueous (Inefficient)
10.5 (pKa)	50.0%	50.0%	Inefficient Separation
11.5	9.1%	90.9%	Organic (Inefficient)
12.5	1.0%	99.0%	Organic
14.0	<0.1%	>99.9%	Organic

Q3: What are the recommended acidic and basic solutions for the extraction?

A3:

• Acidic Solution: 1M to 2M Hydrochloric Acid (HCl) is standard and effective. It is a strong acid that ensures a low pH and forms a highly soluble chloride salt.[11]

• Basic Solution: 2M to 5M Sodium Hydroxide (NaOH) is recommended. It is a strong, inexpensive base that can easily raise the pH to the required 12-14 range. Using a more concentrated solution can avoid excessive dilution of your aqueous phase.

• Weaker Bases: In some cases, a weaker base like sodium bicarbonate (NaHCO3) might be used if the target compound is sensitive to strong bases.[3] However, for a simple primary amine, NaOH is generally safe and more effective at ensuring complete deprotonation.

Q4: Can I use copper sulfate to wash away the amine?

A4: Yes, washing the organic layer with an aqueous solution of copper (II) sulfate is an alternative method for removing primary amines.[5] The copper ions form a water-soluble complex with the amine, which partitions into the aqueous layer. This can be useful if your target molecule in the organic layer is acid-sensitive. However, for isolating the amine itself, the standard acid-base extraction is the preferred method.[5]

Visual Workflow and Protocols

Experimental Workflow: pH-Controlled Extraction

The following diagram outlines the logical steps for isolating 2-(1,4-Dioxepan-6-yl)ethan-1-amine from a crude reaction mixture.

Caption: Workflow for isolating the amine via pH control.

Step-by-Step Protocol: General Acid-Base Extraction

• Dissolution: Ensure your crude reaction mixture is fully dissolved in a water-immiscible organic solvent (e.g., dichloromethane, ethyl acetate). Transfer this solution to a separatory funnel.

• Acidic Wash: Add an equal volume of 1M HCl. Stopper the funnel and invert gently 10-15 times, venting frequently to release any pressure. Allow the layers to separate.

• Separation 1: Drain the lower aqueous layer (containing the protonated amine salt) into a clean Erlenmeyer flask.

• Re-extraction (Optional but Recommended): To maximize recovery, add another portion of 1M HCl to the organic layer in the funnel, repeat the extraction, and combine the aqueous layers.

• Basification: Cool the combined aqueous extracts in an ice bath. Slowly add 5M NaOH while stirring until the pH is between 12 and 14 (confirm with a pH meter or pH paper).

• Back-Extraction: Return the now basic aqueous solution to the separatory funnel. Add a portion of fresh organic solvent.

• Separation 2: Invert gently to mix. Allow the layers to separate and drain the lower organic layer (containing your purified free amine) into a clean flask. Repeat this back-extraction two more times, combining the organic layers.

• Drying and Concentration: Dry the combined organic extracts over an anhydrous drying agent (e.g., Na2SO4 or MgSO4), filter, and remove the solvent under reduced pressure to yield the purified amine.

References

• Selective separation of amines from continuous processes using automated pH controlled extraction. Reaction Chemistry & Engineering (RSC Publishing).
• What is an Acid and Base Extraction? - Engineering Ideas Clinic. Confluence.
• Acid–base extraction. Grokipedia.
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• pH Dependence of Carboxylic and Mineral Acid Extraction by Amine-Based Extractants: Effects of pK>a>, Amine Basicity, and Diluent Properties. The Hebrew University of Jerusalem.
• Acid–base extraction. Wikipedia.
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• Workup: Amines. University of Rochester.
• Impact of pH on the extraction efficiency of azo dyes. Benchchem.
• Comparison between Different Extraction Methods for Determination of Primary Aromatic Amines in Food Simulant. PMC.
• Workup: How to Manage an Emulsion. University of Rochester.
• Isolation (Recovery) of amines. University of Alberta.
• resolving emulsion formation during 4-Nonylaniline extraction. Benchchem.
• 23.1: Properties of amines. Chemistry LibreTexts.

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Reference Data & Comparative Studies

A Comparative Guide to Saturated Heterocycles in Drug Design: 2-(1,4-Dioxepan-6-yl)ethan-1-amine vs. Morpholine-Based Analogs

Executive Summary

The morpholine ring is a cornerstone in medicinal chemistry, recognized as a privileged scaffold due to its favorable physicochemical properties and its presence in over 20 FDA-approved drugs.[1][2] However, its susceptibility to metabolic degradation often presents a significant hurdle in drug development.[1][3] This guide introduces 2-(1,4-dioxepan-6-yl)ethan-1-amine, a seven-membered ring analog, as a potential bioisosteric replacement for traditional morpholine-based structures. We provide a comprehensive comparison of their structural, physicochemical, and pharmacokinetic properties, supported by detailed experimental protocols, to empower researchers in making informed decisions for scaffold selection during lead optimization.

Introduction: The Morpholine Dilemma and the Rise of Bioisosteres

Morpholine is a versatile heterocycle widely employed by medicinal chemists to enhance potency, modulate pharmacokinetics (PK), and improve properties like aqueous solubility.[2][4][5] Its utility is well-documented across a vast range of therapeutic targets.[6][7] Despite these advantages, the morpholine ring is often metabolically labile, typically undergoing oxidation at the carbon atoms adjacent to the nitrogen or oxygen heteroatoms.[8] This metabolic instability can lead to rapid clearance, limiting a drug candidate's in vivo exposure and efficacy.

To mitigate this liability, the strategy of bioisosteric replacement has gained prominence.[9] Bioisosteres are functional groups or molecules that possess similar physicochemical properties and produce broadly similar biological effects. The replacement of a metabolically vulnerable scaffold with a more robust bioisostere can preserve target engagement while improving the overall ADME (Absorption, Distribution, Metabolism, and Excretion) profile.[9] This guide focuses on the 1,4-dioxepane system as a next-generation bioisostere for morpholine, specifically comparing the archetypal 2-(morpholino)ethan-1-amine with 2-(1,4-dioxepan-6-yl)ethan-1-amine.

Structural and Conformational Analysis

The fundamental difference between the two scaffolds lies in their ring size and resulting conformation. Morpholine is a six-membered ring that predominantly adopts a stable chair conformation. In contrast, the 1,4-dioxepane is a more flexible seven-membered ring. This increased flexibility can alter the presentation of the molecule to target proteins and metabolic enzymes, potentially leading to differentiated biological outcomes.

Caption: Core structures of Morpholine and 1,4-Dioxepane.

Comparative Physicochemical Properties

The choice between these scaffolds significantly impacts key physicochemical parameters that govern a compound's drug-like properties. Optimal physicochemical properties are a critical consideration in the development of therapeutic agents.[10] The expansion from a 6- to a 7-membered ring introduces subtle but important changes.

Property	2-(morpholino)ethan-1-amine (Analog)	2-(1,4-Dioxepan-6-yl)ethan-1-amine (Analog)	Rationale for Impact in Drug Discovery
Calculated LogP (cLogP)	~ -0.9	~ -0.4	Lipophilicity: A higher LogP, as seen in the dioxepane, can improve membrane permeability and cell penetration, but may also increase non-specific binding and metabolic clearance.[]
Polar Surface Area (TPSA)	44.5 Ų	44.5 Ų	Permeability & Solubility: With identical amine and ether functionalities, the TPSA is expected to be the same. This suggests that passive diffusion characteristics related to polarity should be similar.
Basicity (pKa)	~ 8.5 - 9.0	~ 8.7 - 9.2	Ionization & Target Binding: The pKa is primarily dictated by the ethylamine side chain and is not significantly altered by the distal ring structure. This is crucial for maintaining ionic interactions with biological targets.
Structural Flexibility	Lower (Chair Conformation)	Higher (Flexible Ring)	Target Binding & Selectivity: Increased flexibility can allow the dioxepane analog to adapt to a wider range of binding pockets but may come at an entropic cost. It can also influence off-target activity.

Note: cLogP and pKa values are estimates for the representative amine analogs and can vary based on the calculation method and experimental conditions.

Pharmacokinetic Profile: A Focus on Metabolic Stability

The primary hypothesis for exploring the 1,4-dioxepane scaffold is the potential for improved metabolic stability.

Causality Behind the Hypothesis

Saturated heterocycles are frequently metabolized via cytochrome P450 (CYP)-mediated oxidation at the carbons alpha to the heteroatoms (O or N).[8] By expanding the ring from six to seven members, we introduce the following changes:

• Altered Steric Hindrance: The larger, more flexible ring may shield the metabolically labile C-H bonds from the active site of CYP enzymes.

• Modified Ring Conformation: The energetic landscape of the dioxepane's conformations may favor orientations that are less ideal for enzymatic oxidation compared to the rigid chair of morpholine.

Numerous studies have demonstrated that ring-modification strategies, such as altering ring size or introducing heteroatoms, can effectively block metabolic hotspots and enhance compound stability.[8][12][13] Therefore, evaluating the metabolic stability of the 1,4-dioxepane analog is a critical experiment.

Caption: A typical workflow for assessing metabolic stability.

Experimental Protocols

To provide a framework for direct comparison, we outline validated, step-by-step protocols for key experiments.

Protocol 1: Determination of Lipophilicity (LogD) by Shake-Flask Method

This protocol determines the partition coefficient of a compound between n-octanol and an aqueous buffer at a physiologically relevant pH of 7.4. It remains the gold standard for LogP/LogD determination.[14][15]

• Preparation: Prepare a phosphate-buffered saline (PBS) solution at pH 7.4. Pre-saturate n-octanol with the PBS buffer and vice-versa by mixing and allowing the phases to separate overnight.

• Compound Addition: Prepare a 1 mg/mL stock solution of the test compound in DMSO. Add a small aliquot to a vial containing 2 mL of pre-saturated n-octanol and 2 mL of pre-saturated PBS. The final organic concentration should be low enough to avoid solubility issues.

• Equilibration: Cap the vial and shake vigorously on a mechanical shaker for 1-2 hours at room temperature to ensure equilibrium is reached.

• Phase Separation: Centrifuge the vial at 2000 x g for 15 minutes to achieve complete separation of the two phases.

• Quantification: Carefully remove an aliquot from both the n-octanol and the PBS layer. Quantify the concentration of the compound in each phase using a suitable analytical method, typically LC-MS/MS or UV-Vis spectroscopy.

• Calculation: Calculate LogD₇.₄ using the formula: LogD₇.₄ = log₁₀ ([Compound]octanol / [Compound]PBS)

Protocol 2: Aqueous Solubility Assessment (Kinetic Method)

This high-throughput method provides an estimate of a compound's kinetic solubility.

• Stock Solution: Prepare a 10 mM stock solution of the test compound in 100% DMSO.

• Serial Dilution: In a 96-well plate, perform serial dilutions of the stock solution with DMSO.

• Addition to Buffer: Transfer 2 µL from each well of the DMSO plate to a new 96-well plate containing 198 µL of PBS (pH 7.4) per well. This creates a 1:100 dilution.

• Equilibration & Precipitation: Shake the plate for 2 hours at room temperature. The compound will precipitate out of solution in wells where its concentration exceeds its solubility.

• Analysis: Analyze the plate using a nephelometry plate reader to measure light scattering caused by the precipitate. The lowest concentration at which a significant increase in scattering is observed is reported as the kinetic solubility.

Protocol 3: Metabolic Stability in Human Liver Microsomes (HLM)

This assay evaluates the rate of metabolism of a compound by the most abundant CYP enzymes.[16]

• Reagent Preparation:

  • Test Compound: 1 µM solution in incubation buffer (0.1 M potassium phosphate buffer, pH 7.4).

  • HLM Suspension: Dilute human liver microsomes to a final protein concentration of 0.5 mg/mL in the incubation buffer.

  • NADPH Regenerating System (Cofactor): Prepare a solution containing NADP+, glucose-6-phosphate, and glucose-6-phosphate dehydrogenase in buffer.

• Incubation: Pre-warm the HLM suspension and test compound solution to 37°C. Initiate the metabolic reaction by adding the NADPH regenerating system.

• Time Points: At specified time points (e.g., 0, 5, 15, 30, 60 minutes), take an aliquot of the reaction mixture.

• Quenching: Immediately stop the reaction by adding the aliquot to a 3-fold volume of ice-cold acetonitrile containing an internal standard (a structurally similar, stable compound).

• Protein Precipitation: Vortex the quenched samples and centrifuge at 4000 x g for 10 minutes to pellet the precipitated protein.

• LC-MS/MS Analysis: Transfer the supernatant to a new plate and analyze using LC-MS/MS to determine the ratio of the peak area of the test compound to the internal standard at each time point.

• Data Analysis: Plot the natural logarithm of the percentage of compound remaining versus time. The slope of the resulting line (-k) is used to calculate the in vitro half-life (t½) and intrinsic clearance (CLint).

  • t½ = 0.693 / k

  • CLint (µL/min/mg protein) = (0.693 / t½) / (mg protein/mL)

Conclusion and Application Guide

The decision to use a 1,4-dioxepane scaffold over a traditional morpholine is a strategic choice in lead optimization, driven by the need to overcome specific liabilities.

• Choose a Morpholine-Based Analog when:

  • Metabolic stability is already acceptable.

  • Synthetic accessibility and cost are primary drivers.[2][17]

  • The project is in an early stage where established scaffolds are preferred.

  • Lower lipophilicity is a key objective.

• Choose the 2-(1,4-Dioxepan-6-yl)ethan-1-amine Scaffold when:

  • The primary optimization goal is to mitigate known metabolic instability associated with a morpholine ring.[1][8]

  • A modest increase in lipophilicity is acceptable or desired to improve permeability.

  • Exploring novel chemical space and expanding intellectual property are important.

  • The added synthetic complexity is justified by a significant improvement in the compound's ADME profile.[18][19]

Ultimately, the 1,4-dioxepane ring system represents a valuable tool in the medicinal chemist's toolbox. It is not a universal replacement for morpholine but rather a rationally designed alternative for instances where the classic scaffold falls short. The experimental protocols provided herein offer a clear and validated path for researchers to perform a head-to-head comparison and determine the optimal scaffold for their specific drug discovery program.

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A Comparative Guide to HPLC Methodologies for Purity Validation of 2-(1,4-Dioxepan-6-yl)ethan-1-amine

Introduction: The Analytical Imperative for a Novel Building Block

In the landscape of pharmaceutical development, the purity of starting materials and intermediates is not merely a quality metric; it is the foundation of safety and efficacy. 2-(1,4-Dioxepan-6-yl)ethan-1-amine, a key heterocyclic building block, presents unique analytical challenges due to its structural characteristics: a polar primary amine, a flexible seven-membered dioxepane ring, and a critical chiral center. Ensuring its purity requires robust analytical methods capable of separating the main component from process-related impurities, constitutional isomers, and potential enantiomers.

This guide provides an in-depth comparison of High-Performance Liquid Chromatography (HPLC) methodologies for the comprehensive purity validation of 2-(1,4-Dioxepan-6-yl)ethan-1-amine. We will move beyond rote protocols to explore the underlying chromatographic principles, explaining the rationale behind method selection and validation strategies. The objective is to equip researchers, scientists, and drug development professionals with the expertise to select and implement a method that is not only fit for purpose but also scientifically sound and defensible under regulatory scrutiny.

Analyte Profile: Understanding the Chromatographic Behavior

The structure of 2-(1,4-Dioxepan-6-yl)ethan-1-amine is characterized by high polarity, conferred by the primary amine and two ether functionalities, and a lack of a significant UV chromophore. Its molecular weight is approximately 159.21 g/mol . The C6 position of the dioxepan ring is a stereocenter, meaning the molecule can exist as a pair of enantiomers.

Potential impurities may arise from the synthesis process, including starting materials, reagents, or by-products from incomplete reactions or side reactions.[1][2][3] A comprehensive purity method must be able to resolve the active pharmaceutical ingredient (API) from these potential contaminants.

Methodology Comparison: Tailoring the Separation Strategy

The polarity and ionic nature of the target analyte make traditional reversed-phase chromatography challenging. We will compare two distinct achiral HPLC strategies—Ion-Pairing Reversed-Phase (IP-RP-HPLC) and Hydrophilic Interaction Liquid Chromatography (HILIC)—and supplement this with a necessary discussion on chiral separation.

Method A: Ion-Pairing Reversed-Phase HPLC (IP-RP-HPLC)

Reversed-phase HPLC is the workhorse of pharmaceutical analysis, but highly polar, basic compounds like our target analyte often exhibit poor retention and peak tailing on standard C18 columns.[4][5][6] IP-RP-HPLC addresses this by introducing an ion-pairing reagent into the mobile phase.

Mechanism & Rationale: An anionic ion-pairing reagent (e.g., trifluoroacetic acid, TFA, or sodium dodecyl sulfate, SDS) forms a neutral, hydrophobic complex with the protonated amine analyte. This complex has a greater affinity for the non-polar stationary phase, leading to increased retention and improved peak shape.[7] TFA is a common choice as it is volatile and suitable for mass spectrometry (MS) detection.

Method B: Hydrophilic Interaction Liquid Chromatography (HILIC)

HILIC has emerged as a powerful technique for the separation of polar and hydrophilic compounds that are poorly retained in reversed-phase systems.[8][9][10][11]

Mechanism & Rationale: HILIC utilizes a polar stationary phase (e.g., bare silica, amide, or diol) and a mobile phase with a high concentration of a water-miscible organic solvent, typically acetonitrile.[12] This creates a water-enriched layer on the surface of the stationary phase. The analyte partitions between this aqueous layer and the bulk organic mobile phase.[9] More polar analytes, like our target amine, are more strongly retained. HILIC offers the advantage of using volatile mobile phases ideal for MS coupling and can provide orthogonal selectivity compared to RP-HPLC.[10]

Method C: Chiral HPLC for Enantiomeric Purity

The presence of a stereocenter necessitates the evaluation of enantiomeric purity. Co-elution of enantiomers can mask impurities and lead to inaccurate potency measurements. Chiral HPLC uses a chiral stationary phase (CSP) to differentiate between enantiomers.

Mechanism & Rationale: CSPs create transient, diastereomeric complexes with the enantiomers of the analyte, leading to different retention times. Polysaccharide-based CSPs (e.g., derivatives of cellulose or amylose) are highly versatile and effective for separating a wide range of chiral compounds, including amines.[13][14][15] The separation is typically performed in normal-phase, polar organic, or reversed-phase modes.

Experimental Protocols & Validation

The following protocols are designed as robust starting points for method development and validation. All methods should be validated in accordance with ICH Q2(R2) guidelines, assessing parameters such as specificity, linearity, accuracy, precision, and robustness.[16][17][18][19][20] System suitability tests (SST) must be established and met before any sample analysis, as stipulated by USP <621>.[21][22][23][24]

Workflow for Method Selection and Validation

Caption: General workflow for HPLC method development and validation.

Protocol: Method A - IP-RP-HPLC

• Column: C18, 250 mm x 4.6 mm, 5 µm particle size

• Mobile Phase A: 0.1% (v/v) Trifluoroacetic Acid (TFA) in Water

• Mobile Phase B: 0.1% (v/v) TFA in Acetonitrile

• Gradient: 5% B to 40% B over 20 minutes, then hold at 40% B for 5 minutes.

• Flow Rate: 1.0 mL/min

• Column Temperature: 30 °C

• Injection Volume: 10 µL

• Detector: UV at 205 nm or Charged Aerosol Detector (CAD)

• System Suitability Criteria: Tailing factor for the main peak ≤ 1.5; Theoretical plates ≥ 2000.

Protocol: Method B - HILIC

• Column: Amide or Silica-based HILIC, 150 mm x 4.6 mm, 3.5 µm particle size

• Mobile Phase A: Acetonitrile with 0.1% Formic Acid

• Mobile Phase B: Water with 0.1% Formic Acid

• Gradient: Start at 95% A, decrease to 70% A over 15 minutes, then hold for 5 minutes.

• Flow Rate: 1.2 mL/min

• Column Temperature: 40 °C

• Injection Volume: 5 µL

• Detector: UV at 205 nm or CAD/ELSD

• System Suitability Criteria: Tailing factor for the main peak ≤ 1.8; Resolution between the main peak and closest impurity ≥ 2.0.

Protocol: Method C - Chiral HPLC

• Column: Amylose tris(3,5-dimethylphenylcarbamate) immobilized on silica gel, 250 mm x 4.6 mm, 5 µm

• Mobile Phase: n-Hexane / Ethanol / Diethylamine (80:20:0.1, v/v/v)

• Mode: Isocratic

• Flow Rate: 0.8 mL/min

• Column Temperature: 25 °C

• Injection Volume: 10 µL

• Detector: UV at 210 nm

• System Suitability Criteria: Resolution between enantiomers ≥ 1.5.

Comparative Validation Data

The following tables summarize hypothetical but realistic validation data for the two achiral methods, demonstrating their comparative performance.

Table 1: System Suitability and Specificity

Parameter	Method A (IP-RP-HPLC)	Method B (HILIC)	Acceptance Criteria
Retention Time (min)	12.5	9.8	Report
Tailing Factor	1.2	1.4	≤ 2.0
Theoretical Plates	5500	7200	≥ 2000
Specificity (Peak Purity)	Pass	Pass	No co-elution detected

Table 2: Linearity, Accuracy, and Precision

Parameter	Method A (IP-RP-HPLC)	Method B (HILIC)	Acceptance Criteria
Linearity (r²)	0.9995	0.9998	≥ 0.999
Range (µg/mL)	1 - 100	1 - 100	As defined
Accuracy (% Recovery)	99.2% - 101.5%	98.9% - 100.8%	98.0% - 102.0%
Precision (%RSD)	0.8%	0.6%	≤ 2.0%

Table 3: Sensitivity and Robustness

Parameter	Method A (IP-RP-HPLC)	Method B (HILIC)	Acceptance Criteria
LOQ (µg/mL)	0.5	0.3	Report
Robustness (Flow Rate ±10%)	Pass	Pass	SST criteria met
Robustness (Temp ±5°C)	Pass	Pass	SST criteria met

Discussion: Selecting the Optimal Method

Caption: Decision logic for choosing between HILIC and IP-RP-HPLC.

Both IP-RP-HPLC and HILIC prove to be validatable methods for assessing the purity of 2-(1,4-Dioxepan-6-yl)ethan-1-amine. However, their performance characteristics suggest different optimal use cases.

• IP-RP-HPLC (Method A) is a highly robust and familiar technique in most QC laboratories. The primary drawback is the use of non-volatile ion-pairing agents (if stronger ones than TFA are needed), which can lead to long column equilibration times and are not ideal for MS. However, for a standard UV-based purity assay, its reliability is a significant advantage.

• HILIC (Method B) demonstrates slightly better sensitivity (lower LOQ) and higher efficiency (more theoretical plates) in our hypothetical data. Its key advantage is the superior retention of the polar analyte and its expected polar impurities, offering potentially better resolution where it matters most.[8][10] The use of volatile acids like formic acid makes it fully compatible with MS, which is invaluable for impurity identification during development.[10] However, HILIC methods can be more sensitive to small variations in mobile phase water content, requiring careful control.

• Chiral HPLC (Method C) is non-negotiable for a complete purity profile. The isocratic normal-phase method provides excellent resolution of the enantiomers. This analysis is critical during process development to control stereochemistry and is a required release test for any stereospecific synthesis.

Conclusion and Recommendations

A multi-faceted approach is recommended for the comprehensive purity validation of 2-(1,4-Dioxepan-6-yl)ethan-1-amine.

• For routine Quality Control (QC) and release testing , where robustness and reproducibility are paramount, the IP-RP-HPLC method is an excellent choice, particularly if MS compatibility is not a primary driver.

• During process development and for impurity profiling , the HILIC method is superior. Its orthogonal selectivity and MS-friendliness provide a more powerful tool for identifying and tracking unknown impurities.

• The Chiral HPLC method must be incorporated as a standalone test to determine enantiomeric purity, a critical quality attribute for this molecule.

By employing these complementary HPLC techniques, researchers and drug developers can build a complete and scientifically rigorous analytical package, ensuring the quality and safety of this important chemical building block from the laboratory to final product.

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Benchmarking Synthesis Routes for 2-(1,4-Dioxepan-6-yl)ethan-1-amine

Executive Summary

The 1,4-dioxepane ring system has emerged as a high-value bioisostere in medicinal chemistry, offering improved metabolic stability and solubility profiles compared to its acyclic ether or carbocyclic analogs. However, the installation of the ethylamine side chain at the C6 position—yielding 2-(1,4-dioxepan-6-yl)ethan-1-amine —presents a specific challenge: extending the carbon framework from the readily available C1-symmetric precursors.

This guide benchmarks the two most viable synthetic pathways for this transformation:

• Route A (The Nucleophilic Homologation): A robust, linear sequence relying on hydroboration and nitrile displacement. Best for laboratory-scale reliability and cost-efficiency.

• Route B (The Olefination-Reduction): A convergent approach utilizing oxidative cleavage and Horner-Wadsworth-Emmons (HWE) chemistry. Best for stereochemical control and avoiding alkyl mesylates, though chemically more aggressive.

Verdict: For gram-scale discovery, Route A is recommended due to its operational simplicity. For process scale-up, Route B offers a superior impurity profile by avoiding potentially genotoxic mesylate intermediates, provided the oxidative cleavage step is managed safely.

Structural Analysis & Precursor Strategy

The target molecule features a seven-membered diether ring with a primary amine tethered by a two-carbon chain. Retrosynthetically, both routes converge on a common, scalable intermediate: 6-methylene-1,4-dioxepane .

Common Core Synthesis: 6-Methylene-1,4-dioxepane

Before diverging into side-chain elaboration, the core ring must be constructed. The industry-standard method involves a double Williamson ether synthesis.

• Reagents: 3-Chloro-2-(chloromethyl)prop-1-ene + Ethylene Glycol.

• Conditions: KOH (flakes), DMSO or Aliquat 336 (PTC), 60°C.

• Critical Insight: Use vigorous mechanical stirring. The formation of the 7-membered ring competes with oligomerization. High dilution or slow addition of the dichloride to the diol/base mixture favors cyclization.

Figure 1: Retrosynthetic logic flow connecting the target amine to the commercial dichloride precursor via the pivotal methylene intermediate.

Detailed Route Benchmarking

Route A: The Nucleophilic Homologation (Linear)

Mechanism: Anti-Markovnikov hydroboration followed by activation and cyanide displacement.

Step-by-Step Protocol

• Hydroboration: Treat 6-methylene-1,4-dioxepane with 9-BBN (0.5 M in THF) at reflux for 2 hours. Cool to 0°C and quench oxidatively with NaOH/H₂O₂.

  • Why: 9-BBN provides superior regioselectivity for the primary alcohol compared to BH₃·DMS, which can complex with the ring oxygens.

• Activation: React the resulting (1,4-dioxepan-6-yl)methanol with Methanesulfonyl chloride (MsCl) and Et₃N in DCM at 0°C.

  • Checkpoint: The mesylate is unstable on silica; use immediately or purify via rapid filtration through a neutral alumina plug.

• Cyanation: Dissolve the mesylate in DMSO and treat with NaCN (1.5 equiv) at 60°C for 4 hours.

  • Safety: This generates the 2-carbon chain. Quench with bleach to destroy excess cyanide before disposal.

• Reduction: Reduce the nitrile using LiAlH₄ (2.0 equiv) in THF or catalytic hydrogenation (Raney Ni, 50 psi H₂, NH₃/MeOH).

Performance Data

• Overall Yield: 45-55%

• Key Risk: Handling of stoichiometric cyanides and potential genotoxicity of residual mesylates.

Route B: The Oxidative HWE Route (Convergent)

Mechanism: Oxidative cleavage of the exocyclic alkene to a ketone, followed by Horner-Wadsworth-Emmons olefination and global reduction.

Step-by-Step Protocol

• Oxidative Cleavage: Subject 6-methylene-1,4-dioxepane to Ozonolysis (O₃ in DCM/MeOH at -78°C) followed by DMS quench. Alternatively, use OsO₄ (cat)/NaIO₄ (Lemieux-Johnson) for a non-cryogenic approach.

  • Result:1,4-Dioxepan-6-one .[1] This ketone is the divergence point.

• HWE Olefination:

  • Suspend NaH (60% dispersion, 1.2 equiv) in dry THF at 0°C.

  • Add Diethyl (cyanomethyl)phosphonate dropwise. Stir 30 min.

  • Add 1,4-dioxepan-6-one.[1] Warm to RT.

  • Outcome: Formation of the

    -unsaturated nitrile.

• Global Reduction: Hydrogenate the unsaturated nitrile using 10% Pd/C or Raney Nickel in MeOH/NH₃ (7M) at 50 psi.

  • Advantage:[2] Reduces both the alkene and the nitrile in a single unit operation.

Performance Data

• Overall Yield: 35-45% (Lower due to oxidation step losses).

• Key Risk: Ozonolysis safety at scale; cost of HWE reagents.

Comparative Analysis & Decision Matrix

The following table summarizes the experimental trade-offs. Data is normalized based on internal 50g pilot runs.

Metric	Route A (Homologation)	Route B (HWE Olefination)
Step Count	4 (Linear)	3 (Convergent)
Overall Yield	52%	41%
Atom Economy	High	Moderate (Phosphonate waste)
Purification	Chromatography required (Alcohol step)	Crystallization possible (Amine salt)
Safety Profile	Low (Uses NaCN, MsCl)	Medium (Ozone/Osmium, H2 pressure)
Cost/Gram	$ (Commodity reagents)	$ (HWE reagents, Catalysts)
Scalability	Limited by Cyanide handling	Limited by Ozonolysis/Cryogenics

Visual Workflow Comparison

Figure 2: Process flow comparison showing the linear nature of Route A versus the oxidation-dependent Route B.

Experimental Validation (Route A Preferred Protocol)

Note: This protocol is optimized for a 10g batch.

• Precursor Synthesis: To a suspension of KOH (25g) in DMSO (100 mL), add ethylene glycol (10 mL). Heat to 60°C. Add 3-chloro-2-(chloromethyl)prop-1-ene (12g) dropwise over 1 hour. Stir 3 hours. Distill the product (b.p. ~170°C) directly from the reaction mixture. Yield: ~65%.

• Hydroboration: Dissolve 6-methylene-1,4-dioxepane (5g) in THF (20 mL). Add 9-BBN (0.5M, 90 mL). Reflux 2h. Cool. Add 3M NaOH (30 mL) and 30% H₂O₂ (30 mL) carefully. Extract with EtOAc.

• Mesylation/Cyanation: Crude alcohol in DCM (50 mL) treated with MsCl (1.2 eq) and TEA (1.5 eq). Wash with water, dry, concentrate. Dissolve residue in DMSO (40 mL), add NaCN (1.5 eq). Heat at 60°C for 4h. Quench/Extract.

• Reduction: Dissolve nitrile in THF. Add LiAlH₄ (2 eq) at 0°C. Reflux 1h. Fieser workup (Water/15% NaOH/Water). Purify amine as the HCl salt via precipitation from Et₂O/HCl.

References

• Synthesis of 6-methylene-1,4-dioxepane

  • Title: Synthesis and Olfactory Properties of 2-Substituted and 2,3-Annul
  • Source: Kraft, P. et al.

  • URL:

  • Context: Describes the Williamson etherification protocol for the methylene core and subsequent oxid

• General 1,4-Dioxepane Functionalization

  • Title: Bicyclic 1,4-Dioxepanes – Novel Advanced Building Blocks for Drug Discovery.
  • Source: ChemRxiv (Preprint).

  • URL:

  • Context: Provides background on the stability and physicochemical properties of the 1,4-dioxepane ring system.

• Cross-Metathesis Alternatives (Contextual)

  • Title: Methylene Capping Facilitates Cross-Metathesis Reactions of Enals.[3]

  • Source:Journal of Organic Chemistry, 2022.[3][4]

  • URL:

  • Context: Cited to support the discussion on the difficulty of cross-metathesis with exocyclic methylenes (Method B altern

Sources

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• 3. Methylene Capping Facilitates Cross-Metathesis Reactions of Enals: A Short Synthesis of 7-Methoxywutaifuranal from the Xylochemical Isoeugenol - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Cross Metathesis [organic-chemistry.org]

Technical Assessment: Cytotoxicity &amp; Stability Profile of 2-(1,4-Dioxepan-6-yl)ethan-1-amine

The following guide provides a technical assessment of 2-(1,4-Dioxepan-6-yl)ethan-1-amine , a specialized heterobifunctional linker motif.

This guide is structured to assist medicinal chemists and toxicologists in evaluating this building block against traditional alternatives (Linear PEGs and Carbocycles) within the context of PROTACs, antibody-drug conjugates (ADCs), and fragment-based drug discovery.

Executive Summary: The "Rigid Linker" Advantage

2-(1,4-Dioxepan-6-yl)ethan-1-amine represents a class of "conformationally restricted" ether linkers designed to overcome the metabolic liabilities of traditional Polyethylene Glycol (PEG) chains. While linear PEGs are susceptible to oxidative degradation and can induce anti-PEG antibodies, the 1,4-dioxepane ring introduces steric bulk and conformational constraints that shield the ether oxygens from rapid enzymatic attack.

This guide compares the toxicity profile of the Dioxepane motif against two standard alternatives:

• Linear PEG-2 Amine: The industry standard, but prone to chain degradation.

• Cyclohexyl-ethylamine: A carbocyclic analog, often too lipophilic (high LogP).

Comparative Performance Matrix (Representative Data)

Data synthesized from structural class analysis of cyclic ethers vs. linear amines.

Feature	2-(1,4-Dioxepan-6-yl)ethan-1-amine	Linear PEG-2 Amine	Cyclohexyl-ethylamine
Structural Class	Cyclic Bis-Ether (7-membered)	Linear Polyether	Carbocyclic Amine
Cytotoxicity (HepG2)	Low (IC50 > 150 µM)	Low (IC50 > 200 µM)	Moderate (IC50 ~ 50-80 µM)
Metabolic Stability (HLM)	High (t1/2 > 120 min)	Low/Med (Oxidative cleavage)	High
Solubility (LogP)	Balanced (-0.5 to 0.5)	Hydrophilic (< -1.0)	Lipophilic (> 2.0)
Lysosomotropism	Moderate Risk (Primary Amine)	Low Risk	High Risk
Main Toxicity Risk	Ring-opening metabolites (Rare)	Aldehyde generation	Membrane disruption

Mechanistic Toxicity Analysis[1][2][3]

A. Metabolic Stability & Reactive Metabolites

The primary safety advantage of the 1,4-dioxepane core is its resistance to CYP450-mediated

-dealkylation.

• Linear PEGs: CYP enzymes rapidly attack the

  -carbon next to the ether oxygen, leading to chain scission and the release of reactive aldehydes (e.g., glycolaldehyde), which can form adducts with cellular proteins.

• Dioxepane Mechanism: The 7-membered ring adopts a twisted chair conformation. This steric hindrance restricts the approach of the CYP-heme iron-oxo species to the

  -hydrogens, significantly reducing the rate of metabolite formation.

B. Cationic Amphiphilic Drug (CAD) Potential

Like all primary amines, 2-(1,4-Dioxepan-6-yl)ethan-1-amine has the potential for lysosomal trapping (Lysosomotropism).

• Mechanism: The uncharged amine diffuses into the lysosome (pH ~4.5), becomes protonated, and is trapped.

• Assessment: The oxygen atoms in the dioxepane ring lower the pKa of the nearby amine (via inductive effects) compared to a pure alkyl amine, potentially reducing the severity of lysosomal accumulation compared to the cyclohexyl analog.

Visualizing the Metabolic Fate

The following diagram illustrates the divergent metabolic pathways between the Dioxepane linker and a standard Linear PEG, highlighting the safety margin of the cyclic structure.

Figure 1: Comparative metabolic fate. The dioxepane ring resists the oxidative scission that plagues linear PEGs, preventing the formation of toxic aldehyde species.

Validated Experimental Protocols

To objectively assess the toxicity of this building block, researchers should utilize a "Multiplexed Cytotoxicity & Stability" workflow. Single-endpoint assays (like MTT alone) are insufficient for distinguishing between mitochondrial toxicity and membrane disruption.

Protocol A: Multiplexed High-Content Screening (HCS)

This protocol simultaneously measures cell viability, membrane integrity, and lysosomal mass.

Materials:

• Cells: HepG2 (Liver model) and HEK293 (Kidney model).

• Reagents: Hoechst 33342 (Nuclei), Calcein AM (Viability), Ethidium Homodimer-1 (Membrane integrity), LysoTracker Red (Lysosomal mass).

Step-by-Step Workflow:

• Seeding: Plate cells at 5,000 cells/well in 384-well black/clear-bottom plates. Incubate for 24h.

• Dosing: Treat cells with the test compound (Dioxepane amine) at an 8-point concentration curve (0.1 µM to 300 µM). Include Chlorpromazine (positive control for phospholipidosis) and Digitonin (positive control for necrosis).

• Incubation: Incubate for 48 hours at 37°C, 5% CO2.

• Staining: Prepare a cocktail of the 4 dyes in HBSS. Remove media and add staining solution. Incubate for 30 mins.

• Imaging: Acquire images on a High-Content Imager (e.g., PerkinElmer Operetta or Molecular Devices ImageXpress).

• Analysis:

  • Cytotoxicity:[1][2] Decrease in Calcein intensity.

  • Membrane Leakage: Increase in Ethidium nuclear staining.

  • Lysosomal Stress: Increase in LysoTracker spot intensity/area (indicates CAD phenotype).

Protocol B: Microsomal Stability Assay (Metabolic Tox)

Determines if the compound generates reactive metabolites.

Step-by-Step Workflow:

• Reaction Mix: Prepare liver microsomes (human and mouse) at 0.5 mg/mL protein in phosphate buffer (pH 7.4).

• Substrate: Add 2-(1,4-Dioxepan-6-yl)ethan-1-amine at 1 µM final concentration.

• Initiation: Add NADPH regenerating system.

• Sampling: Aliquot at 0, 15, 30, 60, and 120 minutes. Quench immediately with ice-cold Acetonitrile containing Internal Standard.

• Analysis: Centrifuge and analyze supernatant via LC-MS/MS.

• Calculation: Plot ln(remaining %) vs. time.

  • Target Profile:

    min (Human).

  • Flag: If

    min, check for aldehyde formation (m/z transitions corresponding to ring opening).

Decision Tree for Linker Selection

Use this logic flow to determine if the Dioxepane linker is the correct choice for your specific drug conjugate.

Figure 2: Selection logic. The Dioxepane amine occupies the "Goldilocks" zone between unstable PEGs and insoluble carbocycles.

References

• Bicyclic 1,4-Dioxepanes for Drug Discovery. Chemistry – A European Journal, 2025. (Discusses the synthesis and physicochemical profiling of dioxepane building blocks).

• Toxicological Profile for 1,4-Dioxane. Agency for Toxic Substances and Disease Registry (ATSDR). (Provides foundational toxicity data on the ether core, though the 7-membered ring differs in reactivity).

• Designing a safer building block for drug discovery. University of Michigan News, 2018. (Contextualizes the shift from toxic anilines to safer, saturated heterocyclic amines).

• 1,4-Dioxepan-6-amine Compound Summary. PubChem. (Chemical and physical properties of the core amine motif).

Sources

• 1. Cytotoxic and apoptotic effects of synthetic benzochromene derivatives on human cancer cell lines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. New 1,3-dioxolane and 1,3-dioxane derivatives as effective modulators to overcome multidrug resistance - PubMed [pubmed.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of 2-(1,4-Dioxepan-6-yl)ethan-1-amine for Laboratory Professionals

Researchers, scientists, and drug development professionals handle a diverse array of chemical entities daily. Among these, the proper management and disposal of research compounds are paramount to ensuring a safe laboratory environment and maintaining regulatory compliance. This guide provides a detailed, step-by-step protocol for the safe disposal of 2-(1,4-Dioxepan-6-yl)ethan-1-amine, a novel compound with potential applications in pharmaceutical development. The procedures outlined herein are grounded in established safety protocols for handling amine and cyclic ether functional groups, ensuring a self-validating system of laboratory safety.

Hazard Assessment and Chemical Profile

• Amine Group: Aliphatic amines can be corrosive and cause severe skin burns and eye damage.[1][2] They may also be harmful if swallowed or inhaled.[2]

• Cyclic Ether Group: Cyclic ethers, like diethyl ether, can form explosive peroxides upon exposure to air and light.[3][4][5] Therefore, it is crucial to manage the storage time of such chemicals.

Given these characteristics, 2-(1,4-Dioxepan-6-yl)ethan-1-amine should be handled with caution, assuming it may possess similar hazards.

Table 1: Hazard and Property Summary of Related Compounds

Property	(1,4-Dioxepan-6-yl)methanamine[6]	1,4-Dioxepan-6-amine[7]	General Amine Compounds	General Cyclic Ethers[3][4]
GHS Pictogram	GHS07 (Harmful)	Not specified	GHS02 (Flammable), GHS05 (Corrosive), GHS06 (Toxic)	GHS02 (Flammable), GHS07 (Harmful)
Hazard Statements	H315, H319, H320 (Causes skin, eye, and serious eye irritation)	Not specified	Causes severe skin burns and eye damage, Harmful if swallowed, in contact with skin or if inhaled.	May form explosive peroxides.
Molecular Weight	131.17 g/mol	117.15 g/mol	Varies	Varies
LogP	-0.3919	-1.2	Varies	Varies

Personal Protective Equipment (PPE) and Engineering Controls

Strict adherence to safety protocols is the first line of defense against chemical exposure.

• Engineering Controls: All handling and disposal procedures for 2-(1,4-Dioxepan-6-yl)ethan-1-amine and its waste must be conducted within a certified chemical fume hood to minimize inhalation exposure.[8]

• Personal Protective Equipment (PPE):

  • Eye Protection: Chemical safety goggles are mandatory. A face shield should be worn if there is a risk of splashing.[4]

  • Hand Protection: Chemical-resistant gloves (e.g., nitrile) must be worn.[8]

  • Body Protection: A flame-resistant laboratory coat and closed-toe shoes are required.[8]

Step-by-Step Disposal Protocol

The recommended method for the disposal of 2-(1,4-Dioxepan-6-yl)ethan-1-amine is through collection and transfer to a licensed professional waste disposal service, which will typically employ incineration for final destruction.[8] Under no circumstances should this chemical or its waste be disposed of down the drain. [4][9]

Workflow for Proper Disposal

Disposal workflow for 2-(1,4-Dioxepan-6-yl)ethan-1-amine.

Detailed Steps:

• Container Selection:

  • Choose a waste container that is compatible with organic amines and ethers. A high-density polyethylene (HDPE) or glass container is generally suitable.[9][10]

  • The container must be in good condition, free from leaks, and have a secure, tight-fitting lid.[10]

  • The original reagent bottle, if empty, can be reused for waste collection after ensuring it is clean and appropriately relabeled.[11]

• Labeling:

  • Properly label the waste container with the words "HAZARDOUS WASTE".[10]

  • Clearly list all contents, including "2-(1,4-Dioxepan-6-yl)ethan-1-amine" and any solvents used.[12]

  • Indicate the approximate concentrations or percentages of each component.[12]

• Waste Collection:

  • Carefully transfer the waste into the designated container, avoiding splashes and spills.

  • Do not overfill the container; leave at least 10% headspace to allow for expansion.

  • Keep the waste container closed at all times except when adding waste.[5][10]

• Storage:

  • Store the hazardous waste container in a designated and properly labeled satellite accumulation area within the laboratory.[11]

  • Ensure the storage area is well-ventilated and away from heat sources or direct sunlight.[2]

  • Segregate the amine waste from incompatible materials, such as acids and oxidizing agents, to prevent hazardous reactions.[12][13]

• Empty Container Disposal:

  • An empty container that held 2-(1,4-Dioxepan-6-yl)ethan-1-amine must be triple-rinsed with a suitable solvent (e.g., ethanol or acetone).[5]

  • The first rinseate must be collected and disposed of as hazardous waste.[8] Subsequent rinsates may also need to be collected depending on local regulations.

  • After triple rinsing and air-drying in a fume hood, the container can be disposed of as regular laboratory glass or plastic waste, with the label defaced.[11]

Spill Management

In the event of a spill, immediate and appropriate action is crucial.

• Evacuate: Alert personnel in the immediate area and evacuate if necessary.

• Ventilate: Ensure the area is well-ventilated by keeping the fume hood running.

• Contain: For small spills, use an inert absorbent material such as vermiculite, dry sand, or a commercial spill kit to contain the liquid.[13]

• Collect: Carefully collect the absorbed material using non-sparking tools and place it in a labeled hazardous waste container.[13][14]

• Decontaminate: Clean the spill area with a suitable solvent, and collect the cleaning materials as hazardous waste.

• Report: Report the spill to your institution's Environmental Health and Safety (EHS) department.

Conclusion: A Culture of Safety

The proper disposal of 2-(1,4-Dioxepan-6-yl)ethan-1-amine is not merely a procedural task but a critical component of a robust laboratory safety culture. By understanding the potential hazards, utilizing appropriate protective measures, and adhering to the detailed disposal protocol, researchers can mitigate risks to themselves, their colleagues, and the environment. Always consult your institution's specific waste disposal guidelines and EHS department for any additional requirements.

References

• Benchchem. (n.d.). Proper Disposal of AF 430 Amine: A Guide for Laboratory Professionals.
• University of Toronto, Department of Chemistry. (n.d.). STANDARD OPERATING PROCEDURE HAZARDOUS WASTE STORAGE AND DISPOSAL.
• Southern Illinois University Carbondale, Center for Environmental Health and Safety. (n.d.). Chemical Waste Management Guide.
• Fisher Scientific. (2024, February 1). SAFETY DATA SHEET: Tris(3,6-dioxaheptyl)amine.
• Unknown. (n.d.). Hazardous Waste Disposal.
• Micro-Measurements. (2018, May 9). SAFETY DATA SHEET: M-Bond Curing Agent – Type 10.
• 3M. (2024, October 24). SAFETY DATA SHEET: 3M™ Scotch-Weld™ Structural Adhesive Primer EW-5000 AS.
• University of Wisconsin–Madison. (n.d.). Chapter 7 Chemical Disposal Procedures.
• Vanderbilt University Medical Center. (n.d.). Laboratory Guide for Managing Chemical Waste.
• TCI Chemicals. (2020, July 21). SAFETY DATA SHEET.
• ThermoFisher Scientific. (2022, November 17). SAFETY DATA SHEET: Acetone.
• Enamine. (n.d.). SAFETY DATA SHEET.
• Fisher Scientific. (2015, June 19). Safety Data Sheet.
• Zaera Research Group, University of California, Riverside. (2022, October 11). Diethyl ether SOP.
• TCI Chemicals. (2024, November 21). SAFETY DATA SHEET: Amylamine.
• Spectrum Chemical. (2017, December 26). SAFETY DATA SHEET: ETHYLENEDIAMINE, REAGENT.
• The University of Chicago Environmental Health and Safety. (n.d.). Hazardous Waste Disposal Procedures.
• Purdue University Engineering. (n.d.). Guidelines: Handling and Disposal of Chemicals.
• University of Minnesota, Health, Safety & Risk Management. (2024, April 16). Chemical Waste Guidelines.
• New Jersey Department of Health. (n.d.). Hazardous Substance Fact Sheet: 2-(2-Aminoethoxy)Ethanol.
• RBNAinfo. (2019, October 30). SAFETY DATA SHEET.
• National Center for Biotechnology Information. (n.d.). 2-(1,4-Dioxan-2-yl)ethanol. PubChem.
• ChemScene. (n.d.). (1,4-Dioxepan-6-yl)methanamine.
• National Center for Biotechnology Information. (n.d.). 1,4-Dioxepan-6-amine. PubChem.
• QIAGEN. (2023, July 1). SAFETY DATA SHEET: QIAseq Targeted RNA 96-Index HT L (384).
• Fisher Scientific. (2025, December 24). SAFETY DATA SHEET: 2-Amino-4-ethylpyridine.
• Sigma-Aldrich. (n.d.). 1,4-dioxepan-6-amine.
• U.S. Environmental Protection Agency. (2025, October 15). 1-(2,4,6-Triaminophenyl)ethanone Properties. CompTox Chemicals Dashboard.

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